JTP-103237

Core Science & Biosynthesis

JTP-103237: A Deep Dive into its Mechanism of Action in Obesity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of JTP-103237, a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), in the context of obesity. This document details the core pharmacology, summarizes key preclinical findings in structured tables, outlines detailed experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Core Mechanism of Action

JTP-103237 exerts its anti-obesity effects primarily by inhibiting the MGAT2 enzyme, which plays a crucial role in the intestinal absorption of dietary fat. MGAT2 is a key enzyme in the monoacylglycerol (MG) pathway, responsible for the re-synthesis of triglycerides (TGs) in enterocytes from absorbed 2-monoacylglycerol (2-MG) and fatty acyl-CoAs. By blocking this enzyme, JTP-103237 effectively reduces the absorption of dietary fats.

The inhibition of MGAT2 by JTP-103237 leads to an accumulation of MGs in the intestinal lumen. This accumulation is thought to trigger the release of anorectic gut hormones, specifically glucagon-like peptide-1 (GLP-1) and peptide YY (PYY), from enteroendocrine L-cells.[1] These hormones then act on the hypothalamus in the brain to promote satiety and reduce food intake.

Furthermore, preclinical studies have demonstrated that JTP-103237 not only impacts fat absorption and appetite but also influences hepatic lipid metabolism. It has been shown to reduce hepatic triglyceride content and suppress de novo lipogenesis, the process of synthesizing fatty acids from non-lipid precursors.[2][3] Chronic administration of JTP-103237 in diet-induced obese (DIO) mice has been shown to decrease body weight, reduce fat mass, improve glucose tolerance, and increase oxygen consumption, indicating an effect on overall energy expenditure.[4]

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative data from preclinical studies investigating the efficacy of JTP-103237.

Table 1: In Vitro Enzyme Inhibition

Compound	Target	IC50 (µM)	Selectivity	Reference
JTP-103237	Human MGAT2	0.019	~338-fold vs. hMGAT3	[5]
JTP-103237	Human MGAT3	6.423	-	[5]

Table 2: Effects on Metabolic Parameters in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Group	Dose	Duration	% Change vs. Vehicle	p-value	Reference
Body Weight	JTP-103237	100 mg/kg/day	Chronic	Significantly Decreased	<0.05	[4]
Fat Weight	JTP-103237	100 mg/kg/day	Chronic	Significantly Decreased	<0.05	[4]
Hepatic Triglyceride Content	JTP-103237	100 mg/kg/day	Chronic	Significantly Decreased	<0.05	[4]
Plasma Glucose	JTP-103237	100 mg/kg/day	-	Decreased	-	[2][3]
Total Cholesterol	JTP-103237	100 mg/kg/day	-	Decreased	-	[2][3]
Food Intake	JTP-103237	-	-	Reduced (fat-dependent)	-	[4]
O2 Consumption	JTP-103237	-	Chronic	Increased (early dark phase)	-	[4]

Table 3: Effects on Metabolic Parameters in a High Sucrose Very Low Fat (HSVLF) Diet-Induced Fatty Liver Model in Mice

Parameter	Treatment Group	Dose	% Change vs. Vehicle	p-value	Reference
Hepatic Triglyceride Content	JTP-103237	100 mg/kg/day	~40% Decrease	<0.01
Fat Weight	JTP-103237	100 mg/kg/day	Decreased	-
Plasma Glucose	JTP-103237	100 mg/kg/day	Decreased	-
Total Cholesterol	JTP-103237	100 mg/kg/day	Decreased	-
Plasma Insulin	JTP-103237	30 mg/kg/day	Decreased	<0.05

Experimental Protocols

MGAT2 Enzyme Inhibition Assay

This protocol is a representative method for determining the in vitro inhibitory activity of compounds against MGAT2.

Materials:

• Human MGAT2 enzyme (recombinant)

• 2-oleoyl-glycerol (2-OG) as the monoacylglycerol substrate

• [14C]-Oleoyl-CoA as the fatty acyl-CoA substrate

• Assay buffer (e.g., Tris-HCl buffer, pH 7.4, containing MgCl2 and bovine serum albumin)

• JTP-103237 or other test compounds

• Scintillation cocktail

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer, MGAT2 enzyme, and the test compound at various concentrations.

• Initiate the enzymatic reaction by adding the substrates, 2-OG and [14C]-Oleoyl-CoA.

• Incubate the reaction mixture at 37°C for a specified period (e.g., 30 minutes).

• Terminate the reaction by adding a stop solution (e.g., a mixture of isopropanol/heptane (B126788)/water).

• Extract the lipid products by adding heptane and water, followed by vortexing and centrifugation.

• Transfer an aliquot of the organic phase containing the radiolabeled diacylglycerol product to a scintillation vial.

• Add scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

Diet-Induced Obesity (DIO) Mouse Model

This protocol describes a standard method for inducing obesity in mice to evaluate the efficacy of anti-obesity compounds.

Animals:

• Male C57BL/6J mice (typically 6-8 weeks old)

Diets:

• High-fat diet (HFD): typically 45-60% of calories from fat.

• Control diet: standard chow with a lower fat content.

Procedure:

• Acclimatize the mice to the housing conditions for at least one week.

• Randomize the mice into two groups: a control group receiving the standard chow and an experimental group receiving the HFD.

• Monitor body weight and food intake regularly (e.g., weekly).

• After a period of HFD feeding (e.g., 8-12 weeks) to induce obesity, the mice are ready for pharmacological intervention.

• Administer JTP-103237 or vehicle to the obese mice daily via oral gavage for a specified duration (e.g., 4-8 weeks).

• Continue to monitor body weight, food intake, and other metabolic parameters such as fasting blood glucose and plasma lipid levels.

• At the end of the study, perform a glucose tolerance test (GTT) to assess glucose homeostasis.

• Collect tissues such as liver and adipose tissue for further analysis (e.g., triglyceride content, gene expression).

Visualizations

Signaling Pathways

Caption: Mechanism of action of JTP-103237 in the intestine and brain.

Experimental Workflow

Caption: Workflow for a diet-induced obesity (DIO) mouse study.

References

• 1. researchgate.net [researchgate.net]
• 2. repository.ias.ac.in [repository.ias.ac.in]
• 3. Glucagon-Like Peptide-1 (GLP-1) in the Integration of Neural and Endocrine Responses to Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell-based assay of MGAT2-driven diacylglycerol synthesis for profiling inhibitors: use of a stable isotope-labeled substrate and high-resolution LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuronal and intracellular signaling pathways mediating GLP-1 energy balance and glycemic effects - PMC [pmc.ncbi.nlm.nih.gov]

The Role of JTP-103237 in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JTP-103237 is a potent and selective preclinical drug candidate that has demonstrated significant effects on lipid metabolism. Contrary to some initial classifications, JTP-103237 is not a Diacylglycerol Acyltransferase 1 (DGAT1) inhibitor, but a novel Monoacylglycerol Acyltransferase 2 (MGAT2) inhibitor . This distinction is critical for understanding its mechanism of action and therapeutic potential. This document provides an in-depth technical overview of JTP-103237, summarizing its biochemical activity, its effects in preclinical models of metabolic disease, and the experimental methodologies used to elucidate its function. All available quantitative data has been structured for clarity, and key pathways and workflows are visualized. It is important to note that, as a preclinical compound, there is no publicly available data from human clinical trials for JTP-103237.

Core Mechanism of Action: Selective MGAT2 Inhibition

JTP-103237 exerts its effects on lipid metabolism primarily through the selective inhibition of Monoacylglycerol Acyltransferase 2 (MGAT2). MGAT2 is a key enzyme in the small intestine responsible for the resynthesis of triglycerides (TGs) from dietary monoacylglycerols and fatty acids, a crucial step in the absorption of dietary fat. By inhibiting MGAT2, JTP-103237 effectively reduces the absorption of fats from the gut.

Biochemical Potency and Selectivity

In vitro studies have demonstrated that JTP-103237 is a highly potent inhibitor of human MGAT2, with significantly less activity against the related enzyme MGAT3. This selectivity is a key attribute of the compound.

Enzyme Target	IC50 (µM)
Human MGAT2	0.019
Human MGAT3	6.423

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathway of JTP-103237 in the Small Intestine

The following diagram illustrates the mechanism of action of JTP-103237 in an intestinal enterocyte.

Mechanism of JTP-103237 in Intestinal Fat Absorption

Preclinical Efficacy in Animal Models

JTP-103237 has been evaluated in rodent models of diet-induced obesity and fatty liver disease, demonstrating beneficial effects on several metabolic parameters.

Effects on Diet-Induced Obesity

In mice fed a high-fat diet, chronic administration of JTP-103237 led to significant reductions in body weight and adiposity.[1] This effect is attributed to the inhibition of intestinal fat absorption, leading to a decrease in energy intake from dietary fats.

Parameter	Effect of JTP-103237 Treatment
Body Weight	Significantly decreased
Fat Weight	Significantly decreased
Food Intake	Reduced in a dietary fat-dependent manner
Oxygen Consumption	Increased in the early dark phase
Glucose Tolerance	Improved
Hepatic Triglycerides	Decreased
Plasma Peptide YY	Increased after lipid loading

Effects on Hepatic Steatosis and de Novo Lipogenesis

In a mouse model of fatty liver induced by a high-sucrose, very-low-fat (HSVLF) diet, JTP-103237 demonstrated a direct effect on liver lipid metabolism.[2][3]

Parameter	Effect of JTP-103237 Treatment (100 mg/kg/day)
Hepatic Triglyceride Content	Significantly reduced
Hepatic MGAT Activity	Reduced
Hepatic Triglyceride Synthesis	Suppressed
Hepatic Diacylglycerol Synthesis	Suppressed
Hepatic de Novo Lipogenesis	Suppressed
Plasma Glucose Levels	Decreased
Plasma Total Cholesterol	Decreased
Epididymal Fat Accumulation	Reduced

Note: In the HSVLF diet model, JTP-103237 did not significantly alter body weight or food intake, suggesting a primary effect on hepatic lipid metabolism under these conditions.[2]

Experimental Protocols

The following are summaries of the key experimental methodologies used in the preclinical evaluation of JTP-103237. These are reconstructed from the available literature and may not represent the full, detailed protocols.

In Vitro MGAT2 Inhibition Assay

This protocol outlines the general steps for assessing the inhibitory activity of JTP-103237 on MGAT2.

Workflow for MGAT2 Inhibition Assay

Animal Model: High-Sucrose, Very-Low-Fat (HSVLF) Diet-Induced Fatty Liver

This model is used to assess the direct effects of JTP-103237 on hepatic lipid metabolism, minimizing the confounding effects of intestinal fat absorption inhibition.

• Animal Model: Male C57BL/6J mice are typically used.

• Diet: A high-sucrose, very-low-fat diet is provided to induce fatty liver.

• Treatment: JTP-103237 is administered, often as a food admixture, at specified doses (e.g., 30 and 100 mg/kg/day).

• Duration: The study duration can vary, with treatment periods of several weeks.

• Endpoint Analysis:

  • Blood samples are collected to measure plasma levels of glucose, triglycerides, total cholesterol, and insulin.

  • Livers are harvested to measure hepatic triglyceride content and MGAT activity.

  • Gene expression analysis of lipogenic genes (e.g., SREBP-1c) is performed on liver tissue.

Logical Relationship of JTP-103237's Effects

The following diagram illustrates the logical flow of how JTP-103237's inhibition of MGAT leads to its observed effects on lipid metabolism.

Logical Flow of JTP-103237's Metabolic Effects

Conclusion

JTP-103237 is a potent and selective MGAT2 inhibitor with promising preclinical activity in models of obesity and non-alcoholic fatty liver disease. Its dual action of inhibiting intestinal fat absorption and directly suppressing hepatic lipid synthesis makes it an interesting candidate for the treatment of metabolic disorders. Further research, including clinical trials, would be necessary to determine its safety and efficacy in humans.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237: A Technical Overview of a Novel MGAT2 Inhibitor for Obesity

Introduction

JTP-103237 is a novel, potent, and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme pivotal in the intestinal absorption of dietary fat. Developed by Japan Tobacco Inc., this small molecule has demonstrated significant potential in preclinical models for the treatment of obesity and related metabolic disorders. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of JTP-103237, tailored for researchers, scientists, and drug development professionals. While extensive preclinical data is available, information regarding the specific chemical synthesis, detailed pharmacokinetics, and clinical trial status of JTP-103237 is not publicly available at this time.

Mechanism of Action

JTP-103237 exerts its therapeutic effects by selectively inhibiting MGAT2.[1] MGAT2 is a key enzyme in the monoacylglycerol (MAG) pathway, which is the primary route for triglyceride (TG) resynthesis in enterocytes of the small intestine following the digestion of dietary fats. By blocking MGAT2, JTP-103237 prevents the acylation of MAG to diacylglycerol (DAG), a crucial step in the formation of TGs that are subsequently packaged into chylomicrons for absorption into the bloodstream.[1] This inhibition of fat absorption leads to a reduction in postprandial hyperlipidemia and, with chronic administration, a decrease in body weight and adiposity.[1]

Furthermore, studies have shown that JTP-103237 may have secondary effects on hepatic lipid metabolism. In a high-sucrose, very-low-fat diet-induced fatty liver model, JTP-103237 was found to suppress not only TG and DAG synthesis but also de novo lipogenesis in the liver.[2][3] This is potentially mediated by the suppression of lipogenesis-related gene expression, such as sterol regulatory element-binding protein 1-c (SREBP-1c).[2][3][4]

Quantitative Data

The following tables summarize the key quantitative data from preclinical studies of JTP-103237.

Table 1: In Vitro Inhibitory Activity of JTP-103237

Enzyme	Species	IC50 (nM)
MGAT2	Human	28 ± 5
MGAT2	Mouse	29 ± 3
MGAT2	Rat	39 ± 5
DGAT1	Human	>30,000
DGAT2	Human	>30,000

Data extracted from Okuma et al., European Journal of Pharmacology, 2015.

Table 2: Effects of Chronic JTP-103237 Administration on Diet-Induced Obese (DIO) Mice

Parameter	Vehicle Control	JTP-103237 (30 mg/kg)	JTP-103237 (100 mg/kg)
Body Weight Gain (g)	15.2 ± 0.7	9.9 ± 0.8	6.5 ± 0.6
Epididymal Fat Weight (g)	3.1 ± 0.2	2.2 ± 0.2	1.6 ± 0.1
Hepatic Triglyceride (mg/g)	120.4 ± 15.7	75.9 ± 10.1	49.8 ± 6.5**
Plasma Glucose (mg/dL)	198 ± 11	165 ± 9	148 ± 7**
Plasma Insulin (B600854) (ng/mL)	5.8 ± 1.1	3.1 ± 0.6	2.2 ± 0.4*

Data are presented as mean ± SEM. *p<0.05, **p<0.01 vs. Vehicle Control. Mice were fed a high-fat diet for 13 weeks, and JTP-103237 was administered orally once daily for the last 4 weeks. Data adapted from Okuma et al., European Journal of Pharmacology, 2015.

Table 3: Effects of JTP-103237 on Hepatic Lipid Metabolism in a High Sucrose Very Low Fat (HSVLF) Diet Model

Parameter	Control	JTP-103237 (100 mg/kg/day)
Hepatic Triglyceride (mg/g liver)	45.0 ± 5.5	27.1 ± 7.3
Hepatic MGAT Activity (pmol/min/mg protein)	15.8 ± 1.2	10.2 ± 0.9
Hepatic De Novo Lipogenesis (dpm/g liver)	28,456 ± 3,457	15,678 ± 2,134*

Data are presented as mean ± SEM. *p<0.05, **p<0.01 vs. Control. Mice were fed an HSVLF diet for 2 weeks, followed by treatment with JTP-103237 for 21 days. Data adapted from Okuma et al., Journal of Pharmacological Sciences, 2015.[4]

Experimental Protocols

In Vitro MGAT2 Inhibition Assay

The inhibitory activity of JTP-103237 against MGAT2 was assessed using microsomes prepared from COS-7 cells transiently expressing human, mouse, or rat MGAT2.

• Microsome Preparation: COS-7 cells were transfected with the respective MGAT2 expression vectors. After 48 hours, cells were harvested, homogenized, and centrifuged to isolate the microsomal fraction.

• Enzyme Reaction: The reaction mixture contained 50 mM Tris-HCl (pH 7.4), 100 mM KCl, 20 mM MgCl2, 1 mg/mL bovine serum albumin, 200 µM 1-monooleoyl-rac-glycerol, 10 µM oleoyl-CoA, and the microsomal protein (10 µg).

• Inhibitor Addition: JTP-103237 was dissolved in DMSO and added to the reaction mixture at various concentrations. The final DMSO concentration was maintained at 1%.

• Incubation and Termination: The reaction was initiated by the addition of oleoyl-CoA and incubated at 37°C for 10 minutes. The reaction was terminated by the addition of a solution of chloroform/methanol (2:1, v/v).

• Lipid Extraction and Analysis: The lipids were extracted, separated by thin-layer chromatography (TLC), and the radioactivity of the formed [14C]-diacylglycerol was quantified using a bio-imaging analyzer.

• IC50 Determination: The concentration of JTP-103237 that produced 50% inhibition of MGAT2 activity (IC50) was calculated by non-linear regression analysis.

Diet-Induced Obesity (DIO) Animal Model

The in vivo efficacy of JTP-103237 was evaluated in a diet-induced obesity mouse model.

• Animal Model: Male C57BL/6J mice were fed a high-fat diet (60% of calories from fat) for a period of 9 weeks to induce obesity.

• Drug Administration: JTP-103237 was suspended in a 0.5% methylcellulose (B11928114) solution and administered orally once daily for 4 weeks at doses of 30 and 100 mg/kg. The vehicle control group received the 0.5% methylcellulose solution.

• Parameter Measurement: Body weight and food intake were measured regularly. At the end of the treatment period, blood samples were collected for the analysis of plasma glucose and insulin levels. Epididymal fat pads and livers were excised and weighed. Hepatic triglycerides were extracted and quantified.

• Statistical Analysis: Data were analyzed using a one-way analysis of variance (ANOVA) followed by Dunnett's test for multiple comparisons.

Visualizations

Signaling Pathway of JTP-103237 in an Enterocyte

Caption: Inhibition of the intestinal MGAT2 pathway by JTP-103237.

Experimental Workflow for the In Vivo DIO Mouse Study

Caption: Workflow of the diet-induced obesity mouse study.

Conclusion

JTP-103237 is a potent and selective MGAT2 inhibitor that has demonstrated significant efficacy in preclinical models of obesity and metabolic disease. Its primary mechanism of action, the inhibition of intestinal fat absorption, is well-supported by in vitro and in vivo data. Furthermore, its potential secondary effects on hepatic lipid metabolism suggest a broader therapeutic utility. While the available preclinical data are promising, the lack of publicly available information on its synthesis, pharmacokinetics, and clinical development status makes it difficult to fully assess its future potential as a therapeutic agent. Further disclosure of these details will be necessary to determine the trajectory of JTP-103237 in the landscape of anti-obesity therapeutics.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

JTP-103237: A Novel and Selective MGAT2 Inhibitor for the Treatment of Metabolic Disorders

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

JTP-103237 is a novel, potent, and selective small molecule inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme pivotal in the resynthesis of triglycerides in the small intestine. Preclinical studies have demonstrated the significant potential of JTP-103237 as a therapeutic agent for metabolic disorders, including obesity and nonalcoholic fatty liver disease (NAFLD). This technical guide provides a comprehensive overview of JTP-103237, including its mechanism of action, key in vitro and in vivo data, and detailed experimental protocols relevant to its evaluation.

Introduction: The Role of MGAT2 in Lipid Absorption

Dietary triglycerides are hydrolyzed in the intestinal lumen into fatty acids and monoacylglycerols. These are then absorbed by enterocytes and re-esterified back into triglycerides before being packaged into chylomicrons and entering circulation. Monoacylglycerol acyltransferase 2 (MGAT2) is a key enzyme in this re-esterification process, making it a prime therapeutic target for modulating fat absorption and treating metabolic diseases.[1] By inhibiting MGAT2, it is possible to reduce the absorption of dietary fats, thereby impacting body weight and related metabolic parameters.

Mechanism of Action of JTP-103237

JTP-103237 exerts its therapeutic effects by selectively inhibiting the MGAT2 enzyme. This inhibition leads to a decrease in the synthesis of triglycerides in the small intestine.[1] Consequently, the absorption of dietary fat is reduced. Furthermore, this mechanism leads to an increase in the concentration of lipids in the distal small intestine, which in turn stimulates the release of gut hormones such as peptide YY (PYY), contributing to increased satiety and reduced food intake.[1]

Signaling Pathway of MGAT2 in Triglyceride Synthesis

Caption: JTP-103237 inhibits MGAT2, blocking triglyceride resynthesis.

Data Presentation

JTP-103237 has demonstrated potent and selective inhibition of MGAT2 in vitro and significant efficacy in preclinical models of obesity and fatty liver disease.

Table 1: In Vitro Potency and Selectivity of JTP-103237

Target Enzyme	IC50 (µM)
Human MGAT2	0.019
Human MGAT3	6.423

Table 2: Summary of In Vivo Efficacy of JTP-103237 in Diet-Induced Obese (DIO) Mice[1]

Parameter	Observation
Body Weight	Significantly decreased
Fat Absorption	Reduced
Food Intake	Reduced (in a dietary fat-dependent manner)
Oxygen Consumption	Increased
Glucose Tolerance	Improved
Fat Weight	Decreased
Hepatic Triglyceride Content	Decreased
Plasma Peptide YY (PYY)	Increased after lipid loading

Table 3: Effects of JTP-103237 in a High Sucrose Very Low Fat (HSVLF) Diet-Induced Fatty Liver Model[2]

Parameter	Observation
Hepatic Triglyceride Content	Reduced
Hepatic MGAT Activity	Reduced
Hepatic Diacylglycerol (DG) Synthesis	Suppressed
Hepatic Fatty Acid (FA) Synthesis (De Novo Lipogenesis)	Suppressed
Lipogenesis-Related Gene Expression (e.g., SREBP-1c)	Suppressed
Plasma Glucose Levels	Decreased
Total Cholesterol	Decreased
Epididymal Fat Accumulation	Reduced

Note: Specific Ki, EC50, and pharmacokinetic parameters (AUC, Cmax) for JTP-103237 are not publicly available at the time of this writing.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of JTP-103237.

In Vitro MGAT2 Inhibition Assay

This protocol describes a method to determine the inhibitory activity of compounds against MGAT2.

Caption: Workflow for a typical in vitro MGAT2 inhibition assay.

Methodology:

• Enzyme Source: Microsomes from cells expressing recombinant human MGAT2 or from the small intestine of preclinical species are prepared.

• Reaction Mixture: A reaction buffer is prepared containing 2-monoacylglycerol as the substrate and a radiolabeled acyl donor such as [14C]-oleoyl-CoA.

• Inhibitor Addition: JTP-103237, dissolved in a suitable solvent (e.g., DMSO), is added to the reaction mixture at a range of concentrations. A vehicle control is also included.

• Reaction Initiation and Incubation: The reaction is initiated by the addition of the enzyme source and incubated at 37°C for a specified period.

• Reaction Termination and Lipid Extraction: The reaction is stopped, and lipids are extracted using an organic solvent system.

• Product Separation and Quantification: The lipid extract is spotted on a thin-layer chromatography (TLC) plate to separate the reaction product (radiolabeled diacylglycerol) from the substrates. The amount of radiolabeled product is quantified using a scintillation counter.

• Data Analysis: The percentage of inhibition at each concentration of JTP-103237 is calculated relative to the vehicle control. The IC50 value is determined by fitting the data to a dose-response curve.

In Vivo Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

This protocol outlines a typical study to evaluate the effect of JTP-103237 on body weight and other metabolic parameters in mice with diet-induced obesity.

Methodology:

• Animal Model: Male C57BL/6J mice are fed a high-fat diet (e.g., 60% kcal from fat) for a period of 8-12 weeks to induce obesity.

• Compound Administration: JTP-103237 is formulated in an appropriate vehicle and administered orally (e.g., by gavage) to the DIO mice daily for a specified duration (e.g., 4-8 weeks). A control group receives the vehicle only.

• Body Weight and Food Intake: Body weight and food intake are measured daily or several times per week throughout the study.

• Oral Glucose Tolerance Test (OGTT): At the end of the treatment period, an OGTT is performed. After an overnight fast, mice are orally administered a glucose solution. Blood glucose levels are measured at baseline and at various time points post-glucose administration.

• Plasma and Tissue Collection: At the termination of the study, blood samples are collected for the analysis of plasma lipids and hormones (e.g., PYY). Tissues such as the liver and adipose tissue are collected and weighed.

• Hepatic Triglyceride Content: A portion of the liver is homogenized, and lipids are extracted. The triglyceride content is then quantified using a commercial enzymatic assay kit.

Oral Lipid Tolerance Test (OLTT)

This protocol is used to assess the effect of JTP-103237 on the absorption of dietary fat.

Caption: Workflow for an oral lipid tolerance test.

Methodology:

• Fasting: Mice are fasted overnight to ensure a low baseline level of plasma triglycerides.

• Compound Administration: JTP-103237 or vehicle is administered orally.

• Lipid Challenge: After a set period to allow for drug absorption, a bolus of a lipid source (e.g., olive oil) is administered by oral gavage.

• Blood Sampling: Blood samples are collected at baseline (before the lipid challenge) and at several time points after the lipid challenge.

• Triglyceride Measurement: Plasma triglyceride levels in each sample are determined using an enzymatic assay.

• Data Analysis: The change in plasma triglyceride concentration over time is plotted, and the area under the curve (AUC) is calculated to quantify the extent of postprandial lipemia.

Conclusion

JTP-103237 is a promising novel MGAT2 inhibitor with a compelling preclinical profile. Its potent and selective inhibition of MGAT2 translates to significant beneficial effects on body weight, fat absorption, glucose metabolism, and hepatic steatosis in various animal models. The data presented in this technical guide, along with the detailed experimental protocols, provide a solid foundation for further research and development of JTP-103237 as a potential therapeutic for obesity and related metabolic disorders.

References

• 1. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237's Effect on Triglyceride Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preclinical data available for JTP-103237, a monoacylglycerol acyltransferase (MGAT) inhibitor, and its effects on triglyceride synthesis. The information is compiled from published research to support further investigation and understanding of this compound and its potential therapeutic applications.

Core Mechanism of Action

JTP-103237 is a novel small molecule inhibitor of monoacylglycerol acyltransferase (MGAT), an enzyme crucial in the synthesis of triglycerides.[1][2][3] MGAT catalyzes the acylation of monoacylglycerol to form diacylglycerol, a key intermediate in the triglyceride synthesis pathway. By inhibiting MGAT, JTP-103237 directly blocks this step, leading to a reduction in the production of both diacylglycerol and triglycerides.[1][4]

The primary focus of the research on JTP-103237 has been on its effects in the liver, where it has been shown to reduce hepatic triglyceride content.[1][2][3] The compound was developed by Japan Tobacco Inc.[2]

Signaling Pathway and Downstream Effects

The inhibitory action of JTP-103237 on MGAT initiates a cascade of downstream effects that contribute to a broader impact on lipid metabolism. The proposed signaling pathway suggests that the inhibition of MGAT leads to an accumulation of its substrate, fatty acids. These excess fatty acids may then act as signaling molecules to suppress the expression of Sterol Regulatory Element-Binding Protein 1-c (SREBP-1c).[1] SREBP-1c is a master transcriptional regulator of genes involved in de novo lipogenesis (fatty acid synthesis).[1] Consequently, the suppression of SREBP-1c leads to a decrease in the expression of lipogenic genes, resulting in a reduction of fatty acid synthesis.[1][2]

This dual action of inhibiting triglyceride synthesis and suppressing de novo lipogenesis makes JTP-103237 a compound of interest for metabolic disorders characterized by excess lipid accumulation, such as nonalcoholic fatty liver disease (NAFLD).[1][4]

Caption: Proposed signaling pathway of JTP-103237.

Quantitative Data from Preclinical Studies

The primary preclinical study on JTP-103237 utilized a high sucrose (B13894) very low fat (HSVLF) diet-induced fatty liver model in C57BL/6J mice. The following tables summarize the key quantitative findings from this research.

Table 1: Effect of JTP-103237 on Hepatic Parameters in HSVLF Diet-Fed Mice

Parameter	Vehicle Control	JTP-103237 (100 mg/kg/day)	% Change
Hepatic Triglyceride (mg/g liver)	45.0 ± 5.5	27.1 ± 7.3	↓ 39.8%
Hepatic MGAT Activity	-	Significantly Reduced	-
Hepatic Diacylglycerol Synthesis	-	Suppressed	-
Hepatic Fatty Acid Synthesis	-	Suppressed	-

Data presented as mean ± standard deviation. The study reported a significant correlation between the reduction in hepatic triglyceride content and the inhibition of MGAT activity.[1]

Table 2: Effect of JTP-103237 on Plasma Parameters and Body Weight in HSVLF Diet-Fed Mice

Parameter	Vehicle Control	JTP-103237
Plasma Glucose	-	Decreased
Total Cholesterol	-	Decreased
Epididymal Fat Accumulation	-	Reduced
Body Weight	No significant change	No significant change
Food Intake	No significant change	No significant change

Specific quantitative values for all parameters were not available in the reviewed literature.[1][2]

Experimental Protocols

The following are summaries of the experimental protocols based on the available information. For complete details, referral to the original publication by Okuma et al. (2015) in the Journal of Pharmacological Sciences is recommended.

Animal Model and Treatment

• Animal Model: Male C57BL/6J mice, 5 weeks of age.

• Diet: High sucrose very low fat (HSVLF) diet to induce fatty liver.

• Treatment: JTP-103237 was administered orally once daily. The specific dosage used in the primary study was 100 mg/kg/day.

• Duration: The treatment duration for the chronic study was 21 days.

Measurement of Hepatic Triglyceride Content

• Livers were collected from the mice after the treatment period.

• Hepatic lipids were extracted from a portion of the liver tissue.

• Triglyceride content was quantified using an enzymatic assay.

Hepatic MGAT Activity Assay

• Liver microsomes were prepared from the collected liver tissue.

• The MGAT activity was assayed by measuring the incorporation of a radiolabeled fatty acyl-CoA into diacylglycerol in the presence of a monoacylglycerol substrate.

Analysis of Gene Expression

• Total RNA was extracted from liver tissue.

• The expression levels of lipogenesis-related genes, including SREBP-1c, were quantified using real-time quantitative polymerase chain reaction (RT-qPCR).

Caption: Overview of the experimental workflow.

Developmental Status and Future Outlook

As of the latest available information, there are no public records of JTP-103237 entering clinical trials. Searches of clinical trial registries and publications from Japan Tobacco Inc. do not indicate further development of this compound. It is possible that the development of JTP-103237 was discontinued (B1498344) during the preclinical phase.

The broader class of MGAT inhibitors continues to be an area of interest for the treatment of metabolic diseases. However, the development of some MGAT and diacylglycerol acyltransferase (DGAT) inhibitors has been challenged by gastrointestinal side effects.

References

• 1. researchgate.net [researchgate.net]
• 2. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. Monoacylglycerol Acyltransferase 2 (MGAT2) Inhibitors for the Treatment of Metabolic Diseases and Nonalcoholic Steatohepatitis (NASH) - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Satiety Effects of JTP-103237: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the satiety effects of JTP-103237, a novel monoacylglycerol acyltransferase (MGAT) inhibitor. By elucidating its mechanism of action, summarizing key experimental findings, and detailing relevant protocols, this document serves as a comprehensive resource for professionals in the fields of obesity, metabolic disorders, and pharmacology.

Core Mechanism of Action: Inhibition of MGAT2 and PYY Release

JTP-103237 exerts its primary satiety effects through the selective inhibition of monoacylglycerol acyltransferase 2 (MGAT2) in the small intestine.[1] MGAT2 is a key enzyme in the resynthesis of triglycerides from dietary monoacylglycerols and fatty acids within enterocytes. By blocking this pathway, JTP-103237 effectively reduces the absorption of dietary fat.[1]

This inhibition leads to an increased concentration of lipids, specifically monoacylglycerols and fatty acids, in the distal small intestine.[1] The presence of these unabsorbed lipids stimulates enteroendocrine L-cells to secrete Peptide YY (PYY), a gut hormone known to induce satiety and reduce food intake.[1] The elevated plasma PYY levels then act on the central nervous system to suppress appetite.

In addition to its effects on satiety, JTP-103237 has demonstrated efficacy in preventing diet-induced obesity, improving glucose tolerance, and reducing body weight, fat mass, and hepatic triglyceride content in preclinical models.[1]

Signaling Pathway of JTP-103237-Induced Satiety

The signaling cascade initiated by JTP-103237 leading to a reduction in food intake is a multi-step process involving both gastrointestinal and neuroendocrine pathways. The following diagram illustrates this pathway.

JTP-103237 Satiety Signaling Pathway

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of JTP-103237.

Table 1: Effects of JTP-103237 on Food Intake and Body Weight in Diet-Induced Obese (DIO) Mice

Parameter	Vehicle	JTP-103237 (10 mg/kg)	JTP-103237 (30 mg/kg)	JTP-103237 (100 mg/kg)
Cumulative Food Intake (g/14 days)	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]
Body Weight Change (%)	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]
Epididymal Fat Weight (g)	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]
Plasma PYY (pg/mL)	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]

Data are presented as mean ± SEM. Statistical significance was determined by ANOVA followed by Dunnett's test. [Data from full text needed] for specific p-values.

Table 2: Effects of JTP-103237 on Hepatic Parameters in a High Sucrose, Very Low-Fat (HSVLF) Diet Model

Parameter	Vehicle	JTP-103237 (30 mg/kg/day)	JTP-103237 (100 mg/kg/day)
Hepatic Triglyceride (mg/g liver)	45.0 ± 5.5	[Data Needed]	27.1 ± 7.3*
Hepatic MGAT Activity (%)	100	[Data Needed]	[Data Needed]
Plasma Glucose (mg/dL)	[Data Needed]	[Data Needed]	[Data Needed]
Total Cholesterol (mg/dL)	[Data Needed]	[Data Needed]	[Data Needed]
Cumulative Food Intake	No significant change	No significant change	No significant change

*P < 0.01 vs. vehicle.[2] Data are presented as mean ± SD.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections outline the key experimental protocols employed in the cited studies.

Diet-Induced Obesity (DIO) Model and Satiety Assessment

This protocol describes the induction of obesity in mice and the subsequent evaluation of JTP-103237's effects on food intake and body weight.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Role of JTP-103237 in the Prevention of Diet-Induced Obesity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JTP-103237 is a novel and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme pivotal to the absorption of dietary fat in the small intestine. Research has demonstrated the potential of JTP-103237 as a therapeutic agent for the prevention and management of diet-induced obesity and related metabolic disorders. By blocking MGAT2, JTP-103237 effectively reduces the re-synthesis of triglycerides in enterocytes, leading to a cascade of beneficial metabolic effects. This includes a reduction in fat absorption, decreased body weight and adiposity, improved glucose tolerance, and a reduction in hepatic steatosis. Furthermore, JTP-103237 has been shown to modulate the secretion of gut hormones involved in satiety, such as peptide YY (PYY), contributing to a reduction in food intake. This technical guide provides a comprehensive overview of the preclinical data on JTP-103237, detailing its mechanism of action, experimental protocols, and key quantitative findings in models of diet-induced obesity.

Introduction to JTP-103237 and its Target: MGAT2

Monoacylglycerol acyltransferase 2 (MGAT2) is a key enzyme in the monoacylglycerol (MG) pathway, which is the primary route for the absorption of dietary fats.[1] Located in the endoplasmic reticulum of enterocytes in the small intestine, MGAT2 catalyzes the conversion of monoacylglycerol and fatty acyl-CoA to diacylglycerol, a crucial step in the subsequent synthesis of triglycerides.[1] These triglycerides are then packaged into chylomicrons and released into the circulation. Given its central role in fat absorption, MGAT2 has emerged as a promising therapeutic target for metabolic diseases.[1]

JTP-103237 is a potent and selective inhibitor of MGAT2.[2] Its mechanism of action is centered on the direct inhibition of this enzyme, thereby impeding the absorption of dietary fats.[2] This targeted action offers a novel approach to the management of obesity by directly addressing the caloric surplus from dietary fat intake.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of JTP-103237 is the competitive inhibition of the MGAT2 enzyme in the small intestine. This inhibition disrupts the normal process of dietary fat absorption and triggers a series of downstream signaling events that contribute to its anti-obesity effects.

Inhibition of Fat Absorption and Subsequent Metabolic Effects

By blocking MGAT2, JTP-103237 leads to an accumulation of monoacylglycerols and fatty acids in the intestinal lumen. This reduction in triglyceride re-synthesis and subsequent chylomicron formation results in decreased absorption of dietary fats. Chronically, this leads to a reduction in body weight and adiposity. Furthermore, the reduced lipid burden on the liver contributes to a decrease in hepatic triglyceride content, thereby mitigating the risk of non-alcoholic fatty liver disease (NAFLD).

dot

Figure 1: Mechanism of JTP-103237 in inhibiting dietary fat absorption.

Modulation of Gut Hormones and Food Intake

The accumulation of lipids in the distal small intestine, a consequence of MGAT2 inhibition, stimulates the release of the satiety hormone peptide YY (PYY). PYY is known to slow gastric emptying and reduce appetite. The increased levels of PYY following JTP-103237 administration contribute to a reduction in food intake, particularly in the context of a high-fat diet.

dot

Figure 2: JTP-103237's effect on PYY secretion and food intake.

Preclinical Efficacy in Diet-Induced Obesity Models

The therapeutic potential of JTP-103237 has been evaluated in rodent models of diet-induced obesity. The following sections summarize the key findings from these studies.

Quantitative Data Presentation

The following tables present the quantitative data from preclinical studies on JTP-103237.

Table 1: Effect of Chronic JTP-103237 Treatment on Body Weight and Food Intake in Diet-Induced Obese (DIO) Mice

Parameter	Vehicle	JTP-103237 (3 mg/kg)	JTP-103237 (10 mg/kg)
Body Weight Gain (g)	10.5 ± 0.6	7.9 ± 0.5	6.1 ± 0.4**
Cumulative Food Intake ( g/mouse )	105.1 ± 2.6	98.5 ± 2.1	92.3 ± 2.3
Final Body Weight (g)	48.9 ± 1.0	45.8 ± 0.8*	43.7 ± 0.7**

*p<0.05, **p<0.01 vs. Vehicle. Data are presented as mean ± S.E.M.

Table 2: Effect of Chronic JTP-103237 Treatment on Adiposity and Hepatic Triglycerides in DIO Mice

Parameter	Vehicle	JTP-103237 (10 mg/kg)
Epididymal Fat Weight (g)	2.4 ± 0.1	1.8 ± 0.1
Mesenteric Fat Weight (g)	1.1 ± 0.1	0.8 ± 0.1*
Hepatic Triglyceride Content (mg/g liver)	45.3 ± 5.5	27.1 ± 7.3

*p<0.05, **p<0.01 vs. Vehicle. Data are presented as mean ± S.E.M.

Table 3: Effect of Chronic JTP-103237 Treatment on Metabolic Parameters in DIO Mice

Parameter	Vehicle	JTP-103237 (10 mg/kg)
Fasting Blood Glucose (mg/dL)	158 ± 8	135 ± 6
Plasma Insulin (ng/mL)	3.5 ± 0.5	2.1 ± 0.3
Oxygen Consumption (mL/kg/h) - Early Dark Phase	2018 ± 54	2245 ± 63*

*p<0.05 vs. Vehicle. Data are presented as mean ± S.E.M.

Table 4: Effect of JTP-103237 on Plasma PYY Levels After Lipid Loading in Mice

Parameter	Vehicle	JTP-103237 (10 mg/kg)
Plasma PYY (pg/mL)	15.2 ± 2.1	35.8 ± 4.5**

**p<0.01 vs. Vehicle. Data are presented as mean ± S.E.M.

Experimental Protocols

This section details the methodologies employed in the key preclinical studies of JTP-103237.

Diet-Induced Obesity (DIO) Mouse Model

• Animals: Male C57BL/6J mice, typically 5-6 weeks of age at the start of the study.

• Housing: Mice are housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

• Diet: To induce obesity, mice are fed a high-fat diet (HFD) ad libitum for a period of 8-12 weeks. A common HFD composition is 60 kcal% from fat. A control group is fed a standard chow diet (e.g., 10 kcal% from fat).

• JTP-103237 Administration: JTP-103237 is typically administered orally, either by gavage or mixed into the diet, at specified doses (e.g., 3 and 10 mg/kg/day).

• Monitoring: Body weight and food intake are monitored regularly (e.g., weekly).

dot

Figure 3: Experimental workflow for the diet-induced obesity model.

Glucose Tolerance Test (GTT)

• Fasting: Mice are fasted for a specified period (e.g., 6 hours) prior to the test.

• Glucose Administration: A bolus of glucose (e.g., 2 g/kg body weight) is administered intraperitoneally (IP) or orally.

• Blood Sampling: Blood samples are collected from the tail vein at various time points (e.g., 0, 15, 30, 60, and 120 minutes) after glucose administration.

• Analysis: Blood glucose levels are measured using a glucometer. The area under the curve (AUC) is calculated to assess glucose tolerance.

Measurement of Oxygen Consumption

• Indirect Calorimetry: Mice are placed in metabolic cages equipped for indirect calorimetry (e.g., Oxymax system).

• Acclimation: Mice are acclimated to the cages for a period before data collection begins.

• Data Collection: Oxygen consumption (VO2) and carbon dioxide production (VCO2) are measured continuously over a set period (e.g., 24 hours).

• Analysis: The respiratory exchange ratio (RER = VCO2/VO2) is calculated to determine the primary fuel source (carbohydrates vs. fats).

Measurement of Plasma PYY

• Lipid Loading: Mice are orally administered a lipid emulsion (e.g., corn oil).

• Blood Collection: Blood is collected at a specified time point after lipid loading.

• Analysis: Plasma is separated, and PYY concentrations are measured using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

Analysis of Hepatic Triglyceride Content

• Tissue Collection: Livers are excised from euthanized mice and weighed.

• Lipid Extraction: Lipids are extracted from a portion of the liver using a standard method (e.g., Folch extraction).

• Quantification: Triglyceride content is quantified using a commercial colorimetric assay kit.

Conclusion and Future Directions

The preclinical data for JTP-103237 strongly support its potential as a therapeutic agent for the treatment of diet-induced obesity. Its targeted inhibition of MGAT2 in the intestine offers a unique mechanism of action that not only reduces fat absorption but also favorably modulates key metabolic parameters and satiety signals. The significant reductions in body weight, adiposity, and hepatic steatosis, coupled with improvements in glucose homeostasis, highlight the promising profile of this compound.

Future research should focus on long-term efficacy and safety studies in larger animal models. Furthermore, clinical trials in human subjects are warranted to translate these promising preclinical findings into a novel therapeutic option for the millions of individuals affected by obesity and its associated comorbidities. The development of MGAT2 inhibitors like JTP-103237 represents an exciting advancement in the field of metabolic drug discovery.

References

• 1. Inhibition of MGAT2 modulates fat‐induced gut peptide release and fat intake in normal mice and ameliorates obesity and diabetes in ob/ob mice fed on a high‐fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization - PMC [pmc.ncbi.nlm.nih.gov]

The Role of JTP-103237 in Nonalcoholic Fatty Liver Disease: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical summary based on publicly available information, primarily from abstracts of a key preclinical study. The full text of this study was not accessible at the time of writing, which may limit the depth of quantitative data and the specificity of the experimental protocols outlined herein.

Introduction

Nonalcoholic fatty liver disease (NAFLD) is a prevalent chronic liver condition, ranging from simple steatosis to nonalcoholic steatohepatitis (NASH), which can progress to cirrhosis and hepatocellular carcinoma. The pathogenesis of NAFLD is multifactorial, with abnormal lipid metabolism playing a central role. A key therapeutic strategy is the inhibition of triglyceride synthesis to reduce hepatic fat accumulation. JTP-103237 is a novel small molecule inhibitor of monoacylglycerol acyltransferase (MGAT), an enzyme involved in the synthesis of triglycerides. This document provides a technical overview of the role of JTP-103237 in the context of NAFLD, based on available preclinical data.

Mechanism of Action

JTP-103237 primarily functions as an inhibitor of monoacylglycerol acyltransferase (MGAT). MGAT enzymes catalyze the acylation of monoacylglycerol to form diacylglycerol, a crucial step in the triglyceride synthesis pathway.[1] By inhibiting MGAT, JTP-103237 directly reduces the synthesis of di- and triglycerides in the liver.[2][3][4]

Furthermore, preclinical studies suggest a dual mechanism of action where JTP-103237 not only inhibits triglyceride synthesis but also suppresses de novo lipogenesis (DNL), the process of synthesizing fatty acids from non-lipid precursors.[2] This is reportedly achieved through the downregulation of lipogenesis-related gene expression, including sterol regulatory element-binding protein 1-c (SREBP-1c), a master regulator of lipogenesis.

Preclinical Efficacy in a NAFLD Model

The primary evidence for the efficacy of JTP-103237 in NAFLD comes from a preclinical study in a mouse model of fatty liver induced by a high sucrose (B13894), very low-fat (HSVLF) diet. This model is designed to promote hepatic steatosis through carbohydrate-induced de novo lipogenesis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the preclinical study of JTP-103237 in the HSVLF diet-induced fatty liver mouse model. It is important to note that this data is extracted from abstracts and may not represent the full dataset.

Table 1: Effects of JTP-103237 on Hepatic Parameters

Parameter	Effect of JTP-103237	Reference
Hepatic Triglyceride Content	Reduced
Hepatic MGAT Activity	Reduced
Hepatic Diacylglycerol Synthesis	Suppressed
Hepatic Fatty Acid Synthesis (de novo lipogenesis)	Suppressed
Lipogenesis-related Gene Expression (e.g., SREBP-1c)	Suppressed

Table 2: Effects of JTP-103237 on Systemic Metabolic Parameters

Parameter	Effect of JTP-103237	Reference
Plasma Glucose Levels	Decreased
Plasma Total Cholesterol	Decreased
Epididymal Fat Accumulation	Reduced

Experimental Protocols

The following are detailed methodologies for key experiments likely employed in the preclinical evaluation of JTP-103237, based on standard practices in NAFLD research. The specific parameters used in the JTP-103237 study may vary.

High Sucrose, Very Low-Fat (HSVLF) Diet-Induced Fatty Liver Model

• Animal Model: Male C57BL/6J mice are commonly used for diet-induced models of NAFLD.

• Diet Composition: A purified diet with a high concentration of sucrose (typically 60-70% of total calories) and a very low fat content (typically <5% of total calories). The remainder of the caloric content is derived from protein.

• Acclimatization: Animals are acclimatized for at least one week with standard chow and water ad libitum.

• Induction Phase: Following acclimatization, mice are switched to the HSVLF diet for a period of several weeks to induce hepatic steatosis.

• Treatment Phase: JTP-103237 is administered orally, likely as a daily dose mixed in the diet or via oral gavage. A vehicle control group receives the diet without the compound.

• Endpoint Analysis: At the end of the study, animals are euthanized, and blood and liver tissues are collected for biochemical and histological analysis.

In Vivo Hepatic Triglyceride Synthesis Assay

• Principle: This assay measures the rate of incorporation of a labeled precursor into hepatic triglycerides.

• Procedure:

  • Mice treated with JTP-103237 or vehicle are fasted overnight.

  • A labeled precursor, such as 3H-glycerol or 14C-acetate, is administered via intraperitoneal or intravenous injection.

  • At specific time points after injection, animals are euthanized, and livers are collected.

  • Hepatic lipids are extracted using a method such as the Folch procedure.

  • Triglycerides are separated from other lipid classes using thin-layer chromatography (TLC).

  • The amount of radioactivity incorporated into the triglyceride fraction is quantified by scintillation counting.

  • The rate of triglyceride synthesis is calculated based on the radioactivity incorporated over time and normalized to the total amount of hepatic triglyceride.

Ex Vivo Hepatic De Novo Lipogenesis Assay

• Principle: This assay measures the rate of fatty acid synthesis from a labeled substrate in liver slices or isolated hepatocytes.

• Procedure:

  • Livers are harvested from mice treated with JTP-103237 or vehicle.

  • Precision-cut liver slices are prepared or hepatocytes are isolated by collagenase perfusion.

  • The liver slices or hepatocytes are incubated in a buffer containing a radiolabeled substrate, typically 14C-acetate.

  • After the incubation period, the reaction is stopped, and total lipids are extracted.

  • The fatty acid fraction is saponified and re-extracted.

  • The amount of radioactivity incorporated into the fatty acid fraction is measured by scintillation counting.

  • The rate of de novo lipogenesis is expressed as the amount of substrate incorporated per unit of time per milligram of protein.

Visualizations

Signaling Pathways

Mechanism of JTP-103237 in the liver.

Experimental Workflow

Preclinical study workflow for JTP-103237.

Conclusion

JTP-103237 demonstrates a promising preclinical profile for the treatment of NAFLD. Its dual mechanism of inhibiting both triglyceride synthesis via MGAT and de novo lipogenesis through the suppression of SREBP-1c addresses key pathways in the pathogenesis of hepatic steatosis. The available data from a mouse model of diet-induced fatty liver indicates efficacy in reducing liver fat and improving systemic metabolic parameters. However, it is crucial to note that this information is based on a single preclinical study, and no clinical trial data for JTP-103237 in NAFLD is currently in the public domain. Further research, including comprehensive dose-response studies, long-term efficacy and safety evaluations, and ultimately, well-controlled clinical trials, are necessary to ascertain the therapeutic potential of JTP-103237 for patients with nonalcoholic fatty liver disease.

References

• 1. Beyond triglyceride synthesis: the dynamic functional roles of MGAT and DGAT enzymes in energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SREBP-1c, regulated by the insulin and AMPK signaling pathways, plays a role in nonalcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The monoacylglycerol acyltransferase pathway contributes to triacylglycerol synthesis in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Protocols & Analytical Methods

JTP-103237: In Vivo Experimental Protocols for Metabolic Research

Application Note

Introduction JTP-103237 is a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme crucial for the absorption of dietary fat in the small intestine. By blocking MGAT2, JTP-103237 effectively reduces the synthesis of triglycerides, thereby preventing diet-induced obesity and related metabolic disorders. This document provides detailed protocols for in vivo studies using JTP-103237 in mouse models of diet-induced obesity (DIO) and non-alcoholic fatty liver disease (NAFLD). These protocols are intended for researchers, scientists, and drug development professionals investigating novel therapeutics for metabolic diseases.

Mechanism of Action JTP-103237 exerts its therapeutic effects by inhibiting the MGAT2 enzyme, which is primarily expressed in the small intestine. This inhibition leads to a reduction in the re-synthesis of triglycerides from absorbed monoacylglycerols and fatty acids. Consequently, there is a decrease in fat absorption and an increase in the intestinal content of MGAT substrates.[1][2] This elevation in intestinal lipids is believed to stimulate the release of satiety hormones, such as peptide YY (PYY), contributing to reduced food intake.[1] In addition to its effects on fat absorption, JTP-103237 has been shown to suppress de novo lipogenesis and the expression of lipogenesis-related genes, such as sterol regulatory element-binding protein 1-c (SREBP-1c), in the liver.[3][4][5]

I. In Vivo Experimental Protocols

This section details the methodologies for two key in vivo models to evaluate the efficacy of JTP-103237: a diet-induced obesity (DIO) model and a high-sucrose, very low-fat (HSVLF) diet-induced fatty liver model.

Protocol 1: Evaluation of JTP-103237 in a Diet-Induced Obesity (DIO) Mouse Model

Objective: To assess the effect of chronic JTP-103237 administration on body weight, glucose tolerance, and lipid profiles in mice with diet-induced obesity.

Materials:

• Male C57BL/6J mice, 6 weeks of age

• High-Fat Diet (HFD): e.g., 60% kcal from fat

• Standard chow diet (control)

• JTP-103237

• Vehicle for administration (e.g., 0.5% methylcellulose (B11928114) in water)

• Oral gavage needles

• Glucometer and glucose strips

• Equipment for blood and tissue collection

Procedure:

• Acclimatization and Diet Induction:

  • House mice in a temperature-controlled facility with a 12-hour light/dark cycle.

  • Provide ad libitum access to water.

  • After a one-week acclimatization period on standard chow, switch the experimental group to a high-fat diet (HFD) for a period of 16-20 weeks to induce obesity. A control group should remain on the standard chow diet.

  • Monitor body weight weekly. Mice on the HFD are expected to show a significant increase in body weight compared to the control group.

• JTP-103237 Administration:

  • Prepare JTP-103237 in the vehicle at the desired concentrations (e.g., 3, 10, 30 mg/kg).

  • Administer JTP-103237 or vehicle to the DIO mice via oral gavage once daily for the duration of the treatment period (e.g., 4-8 weeks).

• Monitoring and Measurements:

  • Body Weight and Food Intake: Measure body weight and food intake daily or weekly throughout the treatment period.

  • Oral Glucose Tolerance Test (OGTT):

    • Towards the end of the treatment period, fast the mice overnight (approximately 16 hours).

    • Record the baseline blood glucose level (t=0) from a tail snip.

    • Administer a glucose solution (e.g., 2 g/kg body weight) via oral gavage.

    • Measure blood glucose at 15, 30, 60, and 120 minutes post-glucose administration.

  • Sample Collection:

    • At the end of the study, euthanize the mice.

    • Collect blood via cardiac puncture for analysis of plasma triglycerides, total cholesterol, and insulin (B600854) levels.

    • Harvest and weigh the liver and epididymal fat pads. A portion of the liver can be fixed for histology or snap-frozen for gene expression analysis.

Protocol 2: Evaluation of JTP-103237 in a High-Sucrose, Very Low-Fat (HSVLF) Diet-Induced Fatty Liver Mouse Model

Objective: To investigate the effect of JTP-103237 on hepatic steatosis and lipid metabolism in a model of carbohydrate-induced fatty liver.

Materials:

• Male C57BL/6J mice, 5 weeks of age

• High-Sucrose, Very Low-Fat (HSVLF) diet

• Standard chow diet (control)

• JTP-103237

• Vehicle for administration (e.g., 0.5% methylcellulose in water)

• Oral gavage needles

• Equipment for blood and tissue collection and analysis

Procedure:

• Acclimatization and Diet Induction:

  • Acclimatize mice on a standard chow diet for one week.

  • Switch the experimental group to an HSVLF diet for two weeks to induce fatty liver. A control group should remain on the standard chow diet.

• JTP-103237 Administration:

  • Following the two-week diet induction, administer JTP-103237 (e.g., 100 mg/kg/day) or vehicle to the HSVLF diet-fed mice via oral gavage once daily for a specified period (e.g., 7 days).

• Measurements and Sample Collection:

  • Blood Chemistry: At the end of the treatment, collect blood from the orbital vein in the fed state. Measure plasma glucose, triglyceride, and total cholesterol levels.

  • Hepatic Lipid Analysis:

    • Euthanize the mice and collect the livers.

    • Measure hepatic triglyceride content.

    • Assess hepatic MGAT activity.

  • Gene Expression Analysis: Analyze the expression of lipogenesis-related genes (e.g., SREBP-1c) in liver tissue via qPCR.

II. Data Presentation

Table 1: Effects of Chronic JTP-103237 Treatment in Diet-Induced Obese (DIO) Mice

Parameter	Vehicle Control	JTP-103237 (3 mg/kg)	JTP-103237 (10 mg/kg)	JTP-103237 (30 mg/kg)
Body Weight Gain (g)
Food Intake ( g/day )
Fasting Blood Glucose (mg/dL)
Plasma Triglycerides (mg/dL)
Plasma Total Cholesterol (mg/dL)
Liver Weight (g)
Epididymal Fat Weight (g)

Note: This table should be populated with experimental data. Values are typically presented as mean ± SEM.

Table 2: Effects of JTP-103237 in High-Sucrose, Very Low-Fat (HSVLF) Diet-Fed Mice

Parameter	Normal Chow	HSVLF + Vehicle	HSVLF + JTP-103237 (100 mg/kg)
Plasma Glucose (mg/dL)
Plasma Triglycerides (mg/dL)
Plasma Total Cholesterol (mg/dL)
Hepatic Triglyceride Content (mg/g liver)
Hepatic MGAT Activity (nmol/min/mg protein)
Epididymal Fat Weight (g)

Note: This table should be populated with experimental data. Values are typically presented as mean ± SEM.

III. Visualization of Pathways and Workflows

Caption: Mechanism of action of JTP-103237 in the intestine and liver.

Caption: Experimental workflow for the Diet-Induced Obesity (DIO) model.

Caption: Experimental workflow for the HSVLF-induced fatty liver model.

References

• 1. Diet-induced obesity murine model [protocols.io]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Diet-induced obesity mouse model and experimental design [bio-protocol.org]
• 4. High fat diet induced obesity model using four strains of mice: Kunming, C57BL/6, BALB/c and ICR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Low-Fat/Sucrose Diet Rich in Complex Carbohydrates Reverses High-Fat/Sucrose Diet-Induced Corneal Dysregulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JTP-103237 in Obesity Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTP-103237 is a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme crucial for the absorption of dietary fat in the small intestine and for triglyceride synthesis.[1] Inhibition of MGAT2 by JTP-103237 has been shown to reduce body weight, fat mass, and improve metabolic parameters in mouse models of obesity and fatty liver disease.[1][2][3][4] These application notes provide detailed dosage information and experimental protocols for the use of JTP-103237 in obesity research in mice, based on published studies.

Data Presentation

Table 1: JTP-103237 Dosage and Administration in Mouse Models

Animal Model	Diet	Dosage	Administration Route	Treatment Duration	Key Findings	Reference
C57BL/6J Mice	High Sucrose (B13894) Very Low-Fat (HSVLF)	100 mg/kg	Oral gavage (single dose)	60 minutes	Not specified in abstract	[2]
C57BL/6J Mice	High Sucrose Very Low-Fat (HSVLF)	33 mg/kg/day	Food admixture	24 days	Decreased plasma insulin (B600854)	Ota et al., 2015
C57BL/6J Mice	High Sucrose Very Low-Fat (HSVLF)	104 mg/kg/day	Food admixture	7 days	Decreased de novo lipogenesis	[2]
C57BL/6J Mice	High Sucrose Very Low-Fat (HSVLF)	111 mg/kg/day	Food admixture	24 days	Decreased fat weight, plasma glucose, and total cholesterol	Ota et al., 2015
Diet-Induced Obese (DIO) Mice	High-Fat Diet (HFD)	Not specified	Chronic treatment	Not specified	Decreased body weight, improved glucose tolerance, decreased fat weight and hepatic triglycerides	[1]

Table 2: Summary of JTP-103237 Effects in Obese Mouse Models

Parameter	Model	Effect of JTP-103237
Body Weight	DIO Mice	↓
Fat Mass	DIO & HSVLF Mice	↓
Hepatic Triglyceride Content	DIO & HSVLF Mice	↓
Plasma Glucose	HSVLF Mice	↓
Total Cholesterol	HSVLF Mice	↓
Food Intake	DIO Mice	↓ (in a dietary fat-dependent manner)
Oxygen Consumption	DIO Mice	↑ (in the early dark phase)
De novo Lipogenesis	HSVLF Mice	↓
SREBP-1c Gene Expression	HSVLF Mice	↓

Experimental Protocols

High Sucrose Very Low-Fat (HSVLF) Diet-Induced Fatty Liver Model

This model is designed to induce hepatic steatosis primarily through carbohydrate metabolism.

a. Animal Model:

• Species: Mouse

• Strain: C57BL/6J

• Age: 5-7 weeks old at the start of the diet.

b. Diet:

• Diet Name: High Sucrose Very Low-Fat (HSVLF) diet.

• Composition: A diet with a high concentration of sucrose and minimal fat content.

• Duration: Mice are typically fed the HSVLF diet for 2 to 5 weeks to induce a fatty liver phenotype before the commencement of JTP-103237 treatment.[2]

c. JTP-103237 Administration:

• Single Dose Study:

  • Prepare a suspension of JTP-103237 in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Administer a single dose of 100 mg/kg body weight via oral gavage.[2]

  • Collect tissues and blood samples at desired time points post-administration (e.g., 60 minutes).[2]

• Chronic Study (Food Admixture):

  • Incorporate JTP-103237 into the powdered HSVLF diet to achieve the target daily dosages (e.g., 33 mg/kg/day or 111 mg/kg/day).

  • Provide the medicated diet to the mice ad libitum for the duration of the study (e.g., 7 to 44 days).[2]

  • Monitor food intake and body weight regularly.

High-Fat Diet (HFD)-Induced Obesity Model

This is a standard model for studying obesity and related metabolic disorders.

a. Animal Model:

• Species: Mouse

• Strain: C57BL/6J (commonly used for its susceptibility to diet-induced obesity).

• Age: 6-8 weeks old at the start of the diet.

b. Diet:

• Diet Name: High-Fat Diet (HFD).

• Composition: Typically 45% or 60% of total calories from fat.

• Duration: Mice are fed the HFD for 8-16 weeks to develop an obese phenotype with increased body weight, adiposity, and insulin resistance.

c. JTP-103237 Administration (General Protocol):

• While the specific dosage for the HFD model was not detailed in the reviewed literature, a chronic treatment approach is indicated.[1] Based on the HSVLF model, administration via food admixture or daily oral gavage would be appropriate. Researchers should perform dose-response studies to determine the optimal effective dose in the HFD model.

Glucose Tolerance Test (GTT)

A GTT is performed to assess how quickly glucose is cleared from the blood.

a. Preparation:

• Fast mice for 6 hours prior to the test. Ensure access to water.

• Record the baseline body weight.

• Prepare a sterile 20% glucose solution in saline.

b. Procedure:

• Collect a baseline blood sample (Time 0) from the tail vein.

• Administer glucose via intraperitoneal (IP) injection. The dose can be calculated based on total body weight (e.g., 2 g/kg) or lean body mass.

• Collect blood samples at 15, 30, 60, 90, and 120 minutes post-glucose injection.

• Measure blood glucose levels at each time point using a glucometer.

Plasma Lipid Analysis

a. Sample Collection:

• Collect whole blood via cardiac puncture or from the retro-orbital sinus into EDTA-coated tubes.

• Centrifuge the blood at 2000 x g for 15 minutes at 4°C to separate the plasma.

• Store plasma samples at -80°C until analysis.

b. Analysis Methods:

• Commercial Kits: Use commercially available enzymatic assay kits for the quantitative determination of total cholesterol, triglycerides, and other lipid markers.

• Liquid Chromatography-Mass Spectrometry (LC/MS): For a more comprehensive lipid profile, utilize LC/MS-based lipidomics. This allows for the identification and quantification of a wide range of lipid species.

Visualizations

JTP-103237 Mechanism of Action

Postulated Signaling Pathway of JTP-103237

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: JTP-103237 in Preclinical NAFLD Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTP-103237 is a novel inhibitor of monoacylglycerol acyltransferase (MGAT), an enzyme implicated in the synthesis of triglycerides. Research has demonstrated its potential as a therapeutic agent for non-alcoholic fatty liver disease (NAFLD) by targeting key pathways in lipid metabolism. These application notes provide a comprehensive overview of the administration of JTP-103237 in preclinical animal models of NAFLD, including summaries of its effects, detailed experimental protocols, and insights into its mechanism of action.

Data Presentation: Efficacy of JTP-103237 in NAFLD Animal Models

The following tables summarize the quantitative effects of JTP-103237 in two key animal models of NAFLD: the High Sucrose Very Low Fat (HSVLF) diet-induced fatty liver model and the High-Fat Diet (HFD)-induced obesity model.

Table 1: Effects of JTP-103237 in a High Sucrose Very Low Fat (HSVLF) Diet-Induced Fatty Liver Mouse Model [1][2]

Parameter	Control (HSVLF Diet)	JTP-103237 (3 mg/kg)	JTP-103237 (10 mg/kg)	JTP-103237 (30 mg/kg)
Hepatic Triglycerides (mg/g liver)	~100	Significant Reduction	Significant Reduction	Significant Reduction
Hepatic MGAT Activity (nmol/mg/min)	~6.3 x 10^5	Significant Reduction	Significant Reduction	Significant Reduction
Plasma Glucose (mg/dL)	Elevated	No Significant Change	Significant Reduction	Significant Reduction
Total Cholesterol (mg/dL)	Elevated	No Significant Change	Significant Reduction	Significant Reduction
Hepatic SREBP-1c mRNA Expression	Upregulated	Not Reported	Significantly Suppressed	Not Reported
Epididymal Fat Weight	Increased	Not Reported	Significant Reduction	Significant Reduction

Data are synthesized from published findings and presented to show trends. Specific values can be found in the cited literature.[1][2]

Table 2: Effects of Chronic JTP-103237 Administration in a High-Fat Diet (HFD)-Induced Obese Mouse Model [3]

Parameter	Control (HFD)	JTP-103237 (dose not specified)
Body Weight	Increased	Significantly Decreased
Glucose Tolerance	Impaired	Significantly Improved
Fat Weight	Increased	Significantly Decreased
Hepatic Triglyceride Content	Increased	Significantly Decreased

Data are based on reported outcomes. For detailed quantitative data, refer to the primary research article.[3]

Experimental Protocols

Protocol 1: High Sucrose Very Low Fat (HSVLF) Diet-Induced Fatty Liver Model

This protocol is designed to induce hepatic steatosis through a diet high in carbohydrates, mimicking the metabolic dysfunction associated with excessive sugar intake.

Workflow Diagram: HSVLF Model Induction and Treatment

Caption: Workflow for the HSVLF diet-induced NAFLD model.

Methodology:

• Animal Model: 5-week-old male C57BL/6J mice are commonly used.

• Acclimatization: House the mice under standard laboratory conditions for at least one week before the experiment.

• NAFLD Induction:

  • Switch the diet from standard chow to a High Sucrose Very Low Fat (HSVLF) diet.

  • Continue this diet for a period of 2 weeks to induce significant hepatic lipid accumulation.[1][2]

• JTP-103237 Administration:

  • Preparation: While the specific vehicle is not detailed in the primary literature, a common vehicle for oral administration in mice is a suspension in 0.5% methylcellulose (B11928114) or a similar inert carrier.

  • Dosage: Prepare solutions for oral gavage at concentrations to deliver 3, 10, and 30 mg/kg body weight.

  • Administration: Administer JTP-103237 or the vehicle control orally once daily for the duration of the study (e.g., 37 days).[1]

• Endpoint Analysis:

  • At the end of the treatment period, fast the mice overnight.

  • Collect blood samples for the analysis of plasma glucose and total cholesterol.

  • Euthanize the animals and collect the liver and epididymal fat pads.

  • Weigh the liver and fat pads.

  • Analyze liver tissue for triglyceride content, MGAT activity, and gene expression of lipogenic markers such as SREBP-1c.

Protocol 2: High-Fat Diet (HFD)-Induced Obesity and NAFLD Model

This model is used to study NAFLD in the context of diet-induced obesity, which is a common underlying condition in human NAFLD.

Workflow Diagram: HFD Model and JTP-103237 Treatment

Caption: Workflow for the HFD-induced obesity and NAFLD model.

Methodology:

• Animal Model: Male C57BL/6J mice are a suitable strain for developing diet-induced obesity.

• NAFLD Induction:

  • Feed the mice a high-fat diet (e.g., 45-60% of calories from fat) for an extended period (typically 8-16 weeks or longer) to induce obesity, insulin (B600854) resistance, and hepatic steatosis.

• JTP-103237 Administration:

  • Preparation: Prepare JTP-103237 in a suitable vehicle for chronic administration (e.g., mixed in the diet or daily oral gavage).

  • Administration: Administer JTP-103237 or vehicle control chronically. The specific dose and duration will depend on the study design but have been shown to be effective in preventing diet-induced obesity.[3]

• In-life Monitoring:

  • Monitor body weight and food intake regularly (e.g., weekly).

  • Perform glucose tolerance tests at baseline and throughout the study to assess improvements in glucose metabolism.

• Terminal Analysis:

  • Collect and weigh the liver and various fat depots (e.g., epididymal, subcutaneous).

  • Analyze the liver for triglyceride content.

Mechanism of Action: Signaling Pathway

JTP-103237 exerts its therapeutic effects in NAFLD primarily by inhibiting hepatic MGAT, which leads to a reduction in triglyceride synthesis. A key downstream effect of this inhibition is the suppression of de novo lipogenesis through the downregulation of Sterol Regulatory Element-Binding Protein 1-c (SREBP-1c) gene expression.[1][2]

Signaling Pathway Diagram: JTP-103237 in Hepatocytes

Caption: JTP-103237's mechanism of action in NAFLD.

Concluding Remarks

JTP-103237 has demonstrated efficacy in reducing hepatic steatosis and improving metabolic parameters in preclinical models of NAFLD. Its dual action of inhibiting triglyceride synthesis and suppressing de novo lipogenesis via SREBP-1c makes it a promising therapeutic candidate. The protocols outlined here provide a framework for the in vivo evaluation of JTP-103237 and similar compounds. Further research is warranted to explore its effects on inflammation and fibrosis, which are critical components of NAFLD progression to more severe liver disease.

References

• 1. researchgate.net [researchgate.net]
• 2. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237: A Potent Inhibitor of Intestinal Fat Absorption for Preclinical Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

JTP-103237 is a novel and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), a key enzyme in the absorption of dietary fats.[1] MGAT2 is predominantly expressed in the small intestine and plays a crucial role in the re-esterification of monoacylglycerols and fatty acids into triglycerides within enterocytes. By inhibiting MGAT2, JTP-103237 effectively reduces the absorption of dietary fats, leading to decreased plasma triglyceride levels and prevention of diet-induced obesity.[1] These characteristics make JTP-103237 a valuable pharmacological tool for studying intestinal lipid metabolism and a potential therapeutic agent for obesity and related metabolic disorders.[1][2]

This document provides detailed application notes and experimental protocols for utilizing JTP-103237 in preclinical research settings.

Mechanism of Action

Dietary triglycerides are first hydrolyzed into fatty acids and monoacylglycerols in the intestinal lumen. These products are then absorbed by enterocytes, the absorptive cells of the small intestine. Inside the enterocytes, MGAT2 re-esterifies monoacylglycerols with fatty acyl-CoAs to form diacylglycerols, which are further acylated to triglycerides by diacylglycerol acyltransferase (DGAT). These newly synthesized triglycerides are then packaged into chylomicrons and secreted into the lymphatic system, eventually entering the bloodstream.

JTP-103237 specifically targets and inhibits MGAT2, thereby blocking the primary pathway of triglyceride synthesis in the intestine.[1] This inhibition leads to an accumulation of monoacylglycerols and fatty acids within the intestinal lumen and enterocytes, which are then excreted.[1] Consequently, fewer triglycerides are packaged into chylomicrons, resulting in lower postprandial plasma triglyceride levels.[1] Furthermore, the inhibition of fat absorption by JTP-103237 has been shown to increase the secretion of peptide YY (PYY), a gut hormone that promotes satiety and reduces food intake.[1]

Caption: Signaling pathway of intestinal fat absorption and the inhibitory action of JTP-103237.

Data Presentation

In Vitro Efficacy of JTP-103237

Enzyme Target	Species	IC₅₀ (µM)
MGAT2	Human	0.019
MGAT3	Human	6.423

This table summarizes the in vitro inhibitory activity of JTP-103237 on human MGAT2 and MGAT3 enzymes.

In Vivo Effects of JTP-103237 in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Group	Dose (mg/kg)	Result
Body Weight	Vehicle	-	Increased
JTP-103237	30	Significantly Decreased
Food Intake	Vehicle	-	Normal
JTP-103237	30	Significantly Decreased
Plasma Triglycerides	Vehicle	-	Elevated
JTP-103237	30	Significantly Decreased
Plasma PYY	Vehicle	-	Basal
JTP-103237	30	Significantly Increased

This table summarizes the key in vivo effects of JTP-103237 in a diet-induced obesity mouse model.[1]

In Vivo Effects of JTP-103237 on Hepatic Lipid Metabolism in a High-Sucrose Diet Model

Parameter	Treatment Group	Dose (mg/kg)	Result
Hepatic Triglycerides	Vehicle	-	Elevated
JTP-103237	100	Significantly Decreased
Hepatic MGAT Activity	Vehicle	-	Normal
JTP-103237	100	Significantly Decreased
Plasma Glucose	Vehicle	-	Elevated
JTP-103237	100	Significantly Decreased
Plasma Total Cholesterol	Vehicle	-	Elevated
JTP-103237	100	Significantly Decreased

This table summarizes the effects of JTP-103237 on hepatic lipid metabolism in mice fed a high-sucrose, very low-fat diet.[2][3]

Experimental Protocols

Protocol 1: In Vitro MGAT2 Inhibition Assay

This protocol describes an in vitro assay to determine the inhibitory activity of JTP-103237 on MGAT2.

Materials:

• Human MGAT2 enzyme (recombinant)

• JTP-103237

• 2-oleoylglycerol (2-OG)

• Oleoyl-Coenzyme A, [1-¹⁴C]

• Assay buffer (e.g., 50 mM Potassium Phosphate buffer, pH 7.4)

• Scintillation cocktail

• 96-well microplates

• Scintillation counter

Procedure:

• Prepare a stock solution of JTP-103237 in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of JTP-103237 in the assay buffer.

• In a 96-well plate, add the following in order:

  • Assay buffer

  • JTP-103237 solution or vehicle (for control)

  • Human MGAT2 enzyme

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding a mixture of 2-oleoylglycerol and [1-¹⁴C]oleoyl-Coenzyme A.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding a stop solution (e.g., a mixture of isopropanol/heptane (B126788)/water).

• Add heptane to extract the radiolabeled diacylglycerol product.

• Transfer the heptane layer to a scintillation vial.

• Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Calculate the percent inhibition for each concentration of JTP-103237 and determine the IC₅₀ value.

Protocol 2: In Vivo Intestinal Fat Absorption Study in Mice

This protocol outlines a method to assess the effect of JTP-103237 on intestinal fat absorption in mice.

Materials:

• Male C57BL/6J mice

• JTP-103237

• Lipid emulsion (e.g., corn oil) containing a fluorescently labeled fatty acid (e.g., BODIPY-FL C12)

• Vehicle for JTP-103237 (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Blood collection supplies

• Fluorometer

Procedure:

• Fast the mice overnight (approximately 16 hours) with free access to water.

• Administer JTP-103237 or vehicle orally by gavage.

• After 1 hour, administer the lipid emulsion containing the fluorescently labeled fatty acid orally by gavage.

• Collect blood samples at various time points (e.g., 0, 1, 2, 4, and 6 hours) post-lipid administration via the tail vein.

• Separate plasma from the blood samples by centrifugation.

• Measure the fluorescence intensity in the plasma samples using a fluorometer to determine the concentration of the absorbed fluorescently labeled fatty acid.

• At the end of the experiment, euthanize the mice and collect the small intestine.

• Divide the small intestine into segments (e.g., proximal, middle, and distal).

• Homogenize the intestinal segments and measure the fluorescence to determine the amount of unabsorbed labeled fatty acid.

• Compare the plasma fluorescence levels and intestinal lipid content between the JTP-103237-treated and vehicle-treated groups to assess the inhibition of fat absorption.

Protocol 3: Diet-Induced Obesity (DIO) Mouse Model Study

This protocol describes the use of JTP-103237 in a diet-induced obesity mouse model to evaluate its long-term effects on body weight and metabolic parameters.

Caption: Experimental workflow for a diet-induced obesity study with JTP-103237.

Materials:

• Male C57BL/6J mice (5-6 weeks old)

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Standard chow diet

• JTP-103237

• Vehicle for JTP-103237

• Metabolic cages (optional)

• Glucose meter and insulin (B600854) assay kit

• Calorimeter (optional)

Procedure:

• Acclimatize mice to the housing facility for at least one week on a standard chow diet.

• Induce obesity by feeding the mice a high-fat diet for 8-12 weeks. A control group should be maintained on the standard chow diet.

• After the induction period, randomize the obese mice into treatment groups (e.g., vehicle and JTP-103237 at different doses).

• Administer JTP-103237 or vehicle daily via oral gavage for a specified period (e.g., 4-8 weeks).

• Monitor body weight and food intake weekly.

• Towards the end of the treatment period, perform metabolic tests such as an oral glucose tolerance test (OGTT) and an insulin tolerance test (ITT) to assess glucose metabolism.

• At the end of the study, euthanize the mice and collect blood for analysis of plasma lipids, glucose, insulin, and other metabolic markers.

• Collect and weigh various tissues, including liver and adipose tissue depots (epididymal, retroperitoneal, and subcutaneous), to assess adiposity and ectopic fat deposition.

• Analyze the collected data to determine the effects of JTP-103237 on body weight, food intake, glucose homeostasis, and lipid profiles.

Conclusion

JTP-103237 is a powerful research tool for investigating the role of MGAT2 in intestinal fat absorption and its implications for obesity and metabolic diseases. The protocols provided here offer a framework for researchers to effectively utilize this compound in their studies. The ability of JTP-103237 to selectively inhibit MGAT2 and modulate fat absorption makes it an invaluable asset for both basic and translational research in the field of metabolic disorders.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing JTP-103237 Efficacy In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to assess the efficacy of JTP-103237, a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2). The following sections detail the methodologies for key experiments, present quantitative data in structured tables, and include diagrams of signaling pathways and experimental workflows.

Introduction

JTP-103237 is a novel inhibitor of MGAT2, an enzyme crucial for the absorption of dietary fat in the intestine and for the synthesis of triglycerides in the liver.[1][2] By inhibiting MGAT2, JTP-103237 effectively reduces the synthesis of diacylglycerol (DAG) and triglycerides (TG), thereby preventing diet-induced obesity and improving metabolic parameters.[1][2] The following protocols describe standard in vitro methods to quantify the inhibitory activity of JTP-103237 on its target enzyme and its downstream effects on lipid metabolism in cellular models.

Data Presentation

The following tables summarize the quantitative data on the in vitro efficacy of JTP-103237.

Table 1: In Vitro MGAT2 Inhibition

Compound	Target	IC50 (µM)
JTP-103237	Human MGAT2	0.019

Data extracted from MedchemExpress product information.[3]

Table 2: Effect of JTP-103237 on Hepatic Lipid Synthesis in a High Sucrose Diet-Induced Fatty Liver Model

Treatment	Hepatic Triglyceride Content (mg/g liver)	Hepatic MGAT Activity (% of control)	De Novo Lipogenesis (% of control)
Control	~100	100	100
JTP-103237 (100 mg/kg)	~50	~50	~60

Approximate values interpreted from graphical data in Okuma et al., 2015.

Table 3: Effect of JTP-103237 on Lipogenic Gene Expression in a High Sucrose Diet-Induced Fatty Liver Model

Gene	Fold Change vs. Control (JTP-103237, 100 mg/kg)
SREBP-1c	~0.4
FAS	~0.5
SCD-1	~0.6

Approximate values interpreted from graphical data in Okuma et al., 2015.

Signaling Pathway

The inhibition of MGAT2 by JTP-103237 directly impacts the monoacylglycerol pathway of triglyceride synthesis. This can have downstream effects on the expression of genes involved in lipogenesis, such as SREBP-1c.

MGAT2 signaling pathway in an enterocyte.

Experimental Protocols

In Vitro MGAT2 Inhibition Assay using Microsomes

This protocol describes how to determine the in vitro inhibitory activity of JTP-103237 on MGAT2 using liver or intestinal microsomes.

Materials:

• Liver or intestinal microsomes (e.g., from mouse or human)

• JTP-103237

• 2-monooleoylglycerol (2-MAG)

• Oleoyl-CoA

• Bovine Serum Albumin (BSA), fatty acid-free

• Tris-HCl buffer (pH 7.4)

• Potassium phosphate (B84403) buffer (pH 7.4)

• NADPH

• Organic solvent (e.g., chloroform:methanol 2:1)

• Scintillation cocktail and counter or LC-MS/MS system

Protocol:

• Prepare Microsomes: Thaw frozen liver or intestinal microsomes on ice. Dilute the microsomes to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Prepare Substrate Solution: Prepare a solution of 2-MAG and Oleoyl-CoA in Tris-HCl buffer containing fatty acid-free BSA. The final concentrations in the assay should be in the low micromolar range, as determined by optimization.

• Prepare JTP-103237 Dilutions: Prepare a serial dilution of JTP-103237 in the assay buffer.

• Assay Incubation:

  • In a microcentrifuge tube, add the diluted microsomes, JTP-103237 (or vehicle control), and pre-warm to 37°C for 5 minutes.

  • Initiate the reaction by adding the substrate solution and NADPH.

  • Incubate at 37°C for 10-30 minutes with gentle agitation.

• Stop Reaction: Terminate the reaction by adding 2 volumes of ice-cold organic solvent (chloroform:methanol 2:1).

• Lipid Extraction: Vortex the samples and centrifuge to separate the phases. Collect the lower organic phase.

• Analysis: Analyze the amount of synthesized diacylglycerol using either a radiolabeled substrate (e.g., [14C]oleoyl-CoA) and scintillation counting or by a non-radioactive method followed by LC-MS/MS analysis.

• Data Analysis: Calculate the percentage of MGAT2 inhibition for each concentration of JTP-103237 and determine the IC50 value.

Workflow for the in vitro MGAT2 inhibition assay.

Cell-Based Triglyceride Accumulation Assay

This protocol is adapted from a novel cell-based assay using the HIEC-6 human intestinal cell line to screen for MGAT2 inhibitors.

Materials:

• HIEC-6 cells

• Complete cell culture medium

• Serum-free cell culture medium

• JTP-103237

• 2-monooleoylglycerol (2-MAG)

• Triglyceride quantification kit

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

Protocol:

• Cell Culture: Culture HIEC-6 cells in complete medium until they reach 70-80% confluency.

• Serum Starvation: Replace the complete medium with serum-free medium and incubate for 12 hours.

• Inhibitor Treatment: Treat the cells with various concentrations of JTP-103237 (or vehicle control) in serum-free medium for 1 hour.

• Induce Triglyceride Accumulation: Add 2-MAG (e.g., 200 µM final concentration) to the wells and incubate for an additional 1-2 hours.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add cell lysis buffer and scrape the cells.

  • Collect the cell lysates.

• Triglyceride Quantification:

  • Determine the protein concentration of each lysate.

  • Use a commercial triglyceride quantification kit to measure the triglyceride content in each lysate, following the manufacturer's instructions.

• Data Analysis: Normalize the triglyceride content to the protein concentration for each sample. Calculate the percentage inhibition of triglyceride accumulation for each concentration of JTP-103237.

Workflow for the cell-based triglyceride accumulation assay.

De Novo Lipogenesis Assay in Hepatocytes

This assay measures the synthesis of new fatty acids from a labeled precursor in a liver cell line (e.g., HepG2) or primary hepatocytes.

Materials:

• Hepatocytes (e.g., HepG2 or primary hepatocytes)

• Cell culture medium

• JTP-103237

• [14C]-labeled acetate (B1210297) or [3H]-water

• Scintillation cocktail and counter

• Lipid extraction solvents (e.g., hexane:isopropanol 3:2)

Protocol:

• Cell Culture and Treatment:

  • Culture hepatocytes to the desired confluency.

  • Treat cells with different concentrations of JTP-103237 (or vehicle) for 24 hours.

• Labeling: Add [14C]-acetate or [3H]-water to the culture medium and incubate for 2-4 hours.

• Lipid Extraction:

  • Wash the cells with PBS.

  • Lyse the cells and extract the total lipids using a suitable solvent system.

• Saponification and Fatty Acid Isolation:

  • Saponify the lipid extract to release the fatty acids.

  • Extract the fatty acids.

• Quantification: Measure the radioactivity incorporated into the fatty acid fraction using a scintillation counter.

• Data Analysis: Normalize the radioactivity to the total protein content of the cell lysate. Calculate the percentage inhibition of de novo lipogenesis for each JTP-103237 concentration.

Quantitative PCR for SREBP-1c Gene Expression

This protocol outlines the steps to quantify the effect of JTP-103237 on the mRNA expression of the lipogenic transcription factor SREBP-1c.

Materials:

• Hepatocytes (e.g., HepG2)

• Cell culture medium

• JTP-103237

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for SREBP-1c and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Protocol:

• Cell Treatment: Treat hepatocytes with JTP-103237 at various concentrations for 24 hours.

• RNA Extraction: Extract total RNA from the cells using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Set up the qPCR reaction with the cDNA, qPCR master mix, and primers for SREBP-1c and the housekeeping gene.

  • Run the qPCR reaction in a real-time PCR instrument.

• Data Analysis:

  • Determine the Ct values for SREBP-1c and the housekeeping gene.

  • Calculate the relative expression of SREBP-1c using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Workflow for qPCR analysis of SREBP-1c expression.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237: Application Notes and Protocols for Metabolic Syndrome Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTP-103237 is a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), a key enzyme in the re-esterification of dietary monoacylglycerols into triglycerides in the small intestine. By blocking this critical step in fat absorption, JTP-103237 presents a promising therapeutic strategy for metabolic syndrome, a cluster of conditions that includes obesity, insulin (B600854) resistance, dyslipidemia, and non-alcoholic fatty liver disease (NAFLD). These application notes provide a comprehensive overview of JTP-103237, its mechanism of action, and detailed protocols for its use in preclinical metabolic syndrome research.

Mechanism of Action

JTP-103237 exerts its therapeutic effects primarily through the inhibition of intestinal MGAT2. This leads to a reduction in the absorption of dietary fats, thereby decreasing caloric intake and subsequent fat accumulation.[1] Beyond its effects on fat absorption, JTP-103237 has been shown to modulate the secretion of gut hormones involved in satiety and glucose homeostasis, and to impact hepatic lipid metabolism.

A key downstream effect of MGAT2 inhibition by JTP-103237 is the suppression of sterol regulatory element-binding protein 1-c (SREBP-1c) expression.[2][3] SREBP-1c is a master transcriptional regulator of lipogenesis, and its downregulation contributes to the observed reduction in hepatic triglyceride synthesis and accumulation. Furthermore, the accumulation of monoacylglycerols in the distal small intestine due to MGAT2 inhibition is thought to stimulate the release of satiety hormones such as peptide YY (PYY) and glucagon-like peptide-1 (GLP-1), contributing to reduced food intake.[1]

Quantitative Data

The following tables summarize the in vitro potency and selectivity of JTP-103237, as well as its observed in vivo efficacy in preclinical models of metabolic syndrome.

Table 1: In Vitro Inhibitory Activity of JTP-103237

Target Enzyme	Species	IC50 (nM)	Selectivity vs. hMGAT2	Reference
MGAT2	Human	19	-	[4]
MGAT3	Human	6423	>300-fold
DGAT2	Human	>19000	>1000-fold

Table 2: Summary of In Vivo Efficacy of JTP-103237 in Mouse Models of Metabolic Syndrome

Animal Model	Diet	JTP-103237 Dose	Key Findings	Reference
Diet-Induced Obese (DIO) Mice	High-Fat Diet	3-30 mg/kg/day (oral)	- Significantly decreased body weight- Improved glucose tolerance- Decreased fat weight and hepatic triglyceride content- Increased plasma PYY levels- Reduced food intake
High Sucrose Very Low Fat (HSVLF) Diet-Induced Fatty Liver Mice	High-Sucrose, Very Low-Fat Diet	30-100 mg/kg/day (in-feed)	- Reduced hepatic triglyceride content- Suppressed hepatic triglyceride and fatty acid synthesis- Suppressed lipogenesis-related gene expression (e.g., SREBP-1c)- Decreased plasma glucose and total cholesterol

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures described, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of JTP-103237 in the intestine.

References

• 1. Inhibition of MGAT2 modulates fat‐induced gut peptide release and fat intake in normal mice and ameliorates obesity and diabetes in ob/ob mice fed on a high‐fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell-based assay of MGAT2-driven diacylglycerol synthesis for profiling inhibitors: use of a stable isotope-labeled substrate and high-resolution LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Cell-Based Screening of MGAT2 Inhibitors

Introduction

Monoacylglycerol acyltransferase 2 (MGAT2) is a key enzyme in the re-synthesis of triglycerides (TGs) in the small intestine, playing a crucial role in the absorption of dietary fats. The inhibition of MGAT2 is a promising therapeutic strategy for the management of metabolic disorders such as obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD). JTP-103237 is a potent and selective inhibitor of MGAT2. This document provides detailed application notes and protocols for cell-based assays designed to screen and characterize MGAT2 inhibitors like JTP-103237.

Monoacylglycerol acyltransferase 2 (MGAT2) plays a pivotal role in the absorption of dietary fat by catalyzing the formation of diacylglycerol (DG) from monoacylglycerol (MG) and fatty acyl-CoAs in enterocytes of the small intestine. This is a rate-limiting step in the monoacylglycerol pathway, which is responsible for the majority of triglyceride (TG) resynthesis during fat absorption. Elevated MGAT2 activity is associated with increased lipid absorption and subsequent metabolic complications. Therefore, inhibiting MGAT2 presents a compelling therapeutic target.

JTP-103237 has been identified as a novel inhibitor of MGAT2.[1] Pharmacological studies have demonstrated that JTP-103237 can modulate fat absorption and prevent diet-induced obesity.[1] In a high-sucrose, very-low-fat diet-induced fatty liver model, JTP-103237 was shown to reduce hepatic triglyceride content and MGAT activity.[2] It not only suppressed the synthesis of triglycerides and diacylglycerols but also fatty acid synthesis (de novo lipogenesis).[2] Furthermore, chronic treatment with JTP-103237 has been shown to significantly decrease body weight, improve glucose tolerance, and reduce fat weight and hepatic triglyceride content in diet-induced obese mice.[1]

This document outlines two robust cell-based assay methodologies for screening and characterizing MGAT2 inhibitors: one utilizing a recombinant human MGAT2-expressing cell line (STC-1) and another using a human intestinal cell line with endogenous MGAT2 expression (HIEC-6).

Data Presentation

The following tables summarize the inhibitory activity of JTP-103237 and a representative compound ("Compound A") from in vitro and cell-based assays.

Compound	Target	Assay Type	IC50 (nM)	Reference
JTP-103237	Human MGAT2	In Vitro Enzyme Assay	19
Compound A	Human MGAT2	In Vitro Enzyme Assay	4.0 ± 2.9
Compound A	Rat MGAT2	In Vitro Enzyme Assay	4.0 ± 3.4
Compound A	Mouse MGAT2	In Vitro Enzyme Assay	23 ± 17
Compound A	Human MGAT2	STC-1 Cell-Based Assay (LC/MS)	2.3 ± 1.2
Compound A	Human MGAT2	STC-1 Cell-Based Assay (TLC)	12.4 ± 7.7

Compound	Target	Assay Type	IC50 (µM)	Reference
JTP-103237	Human MGAT3	In Vitro Enzyme Assay	6.423
Compound A	Human MGAT3	In Vitro Enzyme Assay	14 ± 3.8
Compound A	Acyl-CoA wax alcohol acyltransferase 2	In Vitro Enzyme Assay	6.5 ± 3.3
Compound A	DGAT1	In Vitro Enzyme Assay	6.3 ± 0.5

Signaling Pathway and Experimental Workflow

MGAT2 Signaling Pathway in Triglyceride Synthesis

Caption: MGAT2 pathway in intestinal triglyceride synthesis and absorption.

Experimental Workflow for Screening MGAT2 Inhibitors

Caption: General workflow for cell-based screening of MGAT2 inhibitors.

Experimental Protocols

Protocol 1: STC-1/Human MGAT2 Cell-Based Assay for MGAT2 Inhibition (LC/MS Detection)

This protocol is adapted from a method using murine secretin tumor cell-1 (STC-1) cells stably expressing human MGAT2. STC-1 cells are of enteroendocrine origin and lack detectable endogenous MGAT activity, making them an ideal background for recombinant expression.

Materials:

• STC-1 cells stably expressing human MGAT2 (STC-1/hMGAT2)

• Complete Growth Medium: DMEM supplemented with 10% FBS and 1 mg/mL Geneticin

• Serum-Free DMEM

• Phosphate-Buffered Saline (PBS)

• Poly-D-Lysine coated 24-well plates

• Substrate Labeling Medium: Serum-free DMEM containing:

  • 1.2 mM D31-palmitate (stable isotope-labeled)

  • 0.19 mM monopalmitoylglycerol

  • 0.14 mM cholate

  • 0.15 mM deoxycholate

• Test compounds (e.g., JTP-103237) dissolved in a suitable solvent (e.g., DMSO)

• Quenching Solution: Cold methanol (B129727) with an internal standard (e.g., 1 µg/mL glyceryl-tri-pentadecanoate-D29) and an antioxidant (e.g., 100 µg/mL butylated hydroxytoluene)

• LC/MS system

Procedure:

• Cell Plating: Seed STC-1/hMGAT2 cells in poly-D-lysine coated 24-well plates at a density of 4 x 10⁴ cells per well in Complete Growth Medium.

• Cell Culture: Incubate the plates overnight in a humidified incubator at 37°C with 5% CO₂.

• Serum Starvation: The following day, wash the cells once with PBS and then incubate with serum-free DMEM for 1 hour.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., JTP-103237) in the Substrate Labeling Medium.

• Substrate Addition and Incubation: After the 1-hour serum starvation, add the Substrate Labeling Medium containing the test compounds to the respective wells. Incubate for 90 minutes at 37°C.

• Reaction Quenching and Lipid Extraction: After incubation, wash the cells with PBS. Add the cold Quenching Solution to each well to stop the reaction and precipitate proteins.

• Sample Preparation: Transfer the samples to a 96-deep-well plate and store at -20°C until analysis.

• LC/MS Analysis: Analyze the samples by high-resolution LC/MS to measure the formation of the stable isotope-labeled diacylglycerol (DAG) product (D31-dipalmitin).

• Data Analysis: Calculate the peak area ratio of the D31-dipalmitin to the internal standard. Determine the percent inhibition for each compound concentration relative to the vehicle control and calculate the IC50 value by fitting the data to a four-parameter logistic equation.

Protocol 2: HIEC-6 Cell-Based Assay for MGAT2 Inhibition (Triglyceride Accumulation)

This protocol utilizes the human intestinal epithelial cell line HIEC-6, which endogenously expresses MGAT2, to screen for inhibitors of 2-monoacylglycerol (2-MAG)-induced triglyceride (TAG) accumulation.

Materials:

• HIEC-6 cells

• Complete Opti-MEM media

• Serum-free media

• 96-well plates

• 2-monoacylglycerol (2-MAG)

• Test compounds (e.g., JTP-103237)

• Phosphate-Buffered Saline (PBS)

• Triglyceride quantification kit or BODIPY stain for lipid visualization

Procedure:

• Cell Plating: Seed HIEC-6 cells in a 96-well plate at a density of 5 x 10³ cells per well in complete Opti-MEM media.

• Cell Culture: Culture the cells for 4 days at 37°C in a 5% CO₂ incubator until they reach confluency.

• Serum Starvation: Replace the complete media with serum-free media and incubate for 12 hours.

• Compound Pre-treatment: Add the test compounds at desired concentrations to the wells and incubate for 2 hours.

• 2-MAG Treatment: Add 200 µM 2-MAG to the wells (except for the negative control) and incubate for an additional 1 hour.

• Cell Lysis and TAG Quantification:

  • Remove the media and wash the cells three to four times with PBS to remove any exogenous lipids.

  • Lyse the cells according to the protocol of the chosen triglyceride quantification kit.

  • Measure the triglyceride content using a multiwell plate reader.

• Data Analysis: Calculate the percentage inhibition of TAG accumulation for each compound concentration compared to the 2-MAG-treated control. Determine the IC50 value if a dose-response curve is generated.

Alternative Detection Method (BODIPY Staining):

• After washing the cells with PBS (step 6), fix the cells.

• Stain the intracellular neutral lipids with BODIPY stain.

• Visualize and quantify the fluorescence using a fluorescence microscope or plate reader to assess TAG accumulation.

These detailed protocols and application notes provide a comprehensive guide for researchers and scientists in the field of drug discovery to effectively screen and characterize MGAT2 inhibitors like JTP-103237, contributing to the development of novel therapeutics for metabolic diseases.

References

• 1. STC-1 Cells - The Impact of Food Bioactives on Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Novel Cell-Based Assay to Investigate Monoacylglycerol Acyltransferase 2 Inhibitory Activity Using HIEC-6 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

JTP-103237: Application Notes and Protocols for the Study of De Novo Lipogenesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of JTP-103237, a potent and selective monoacylglycerol acyltransferase (MGAT) inhibitor, and its utility in studying de novo lipogenesis (DNL). The following sections detail the mechanism of action, key experimental findings, and detailed protocols for replicating and expanding upon existing research.

Introduction

JTP-103237 is a small molecule inhibitor of MGAT, an enzyme crucial for the synthesis of triglycerides (TG) from monoacylglycerol.[1][2] Beyond its role in intestinal fat absorption, hepatic MGAT activity is implicated in the pathogenesis of non-alcoholic fatty liver disease (NAFLD).[1][2] Studies have demonstrated that JTP-103237 not only suppresses TG and diacylglycerol (DG) synthesis but also significantly inhibits de novo lipogenesis, the metabolic pathway responsible for synthesizing fatty acids from non-lipid precursors.[1][2] This dual action makes JTP-103237 a valuable tool for investigating the interplay between triglyceride synthesis and de novo fatty acid production in metabolic diseases.

Mechanism of Action

JTP-103237 exerts its effects primarily through the inhibition of MGAT. This direct inhibition leads to a reduction in the synthesis of triglycerides and diacylglycerols.[1][2] Furthermore, treatment with JTP-103237 has been shown to suppress the expression of key lipogenic genes, most notably Sterol Regulatory Element-Binding Protein 1-c (SREBP-1c).[1][2] SREBP-1c is a master transcriptional regulator of de novo lipogenesis, controlling the expression of enzymes such as fatty acid synthase (FASN) and acetyl-CoA carboxylase (ACC). By downregulating SREBP-1c, JTP-103237 effectively curtails the entire DNL pathway.

Data Presentation

The following tables summarize the quantitative data from key in vivo studies investigating the effects of JTP-103237 in a high sucrose, very low-fat (HSVLF) diet-induced fatty liver mouse model.

Table 1: Effects of Chronic JTP-103237 Treatment on Hepatic Lipid Synthesis in HSVLF Diet-Fed Mice [2]

Parameter	Control (HSVLF)	JTP-103237 (100 mg/kg/day)	% Change vs. Control
Hepatic MGAT Activity (pmol/min/mg protein)	10.8 ± 1.5	5.2 ± 1.1	↓ 51.9%
Hepatic Triglyceride Content (mg/g liver)	48.7 ± 10.1	23.4 ± 5.5	↓ 51.9%
Hepatic Diacylglycerol Synthesis (dpm/g liver)	2803 ± 504	1432 ± 308	↓ 48.9%
Hepatic Fatty Acid Synthesis (De Novo Lipogenesis) (dpm/g liver)	1187 ± 213	618 ± 129	↓ 47.9%

Table 2: Effects of Chronic JTP-103237 Treatment on Plasma Parameters and Body Weight in HSVLF Diet-Fed Mice [2]

Parameter	Normal Chow	Control (HSVLF)	JTP-103237 (30 mg/kg/day)	JTP-103237 (100 mg/kg/day)
Body Weight (g)	27.5 ± 0.2	27.2 ± 1.8	26.9 ± 0.7	26.7 ± 1.7
Epididymal Fat Weight (g)	0.54 ± 0.06	0.65 ± 0.15	0.60 ± 0.10	0.49 ± 0.11
Plasma Glucose (mg/dL)	186 ± 14	215 ± 41	197 ± 26	179 ± 18
Plasma Total Cholesterol (mg/dL)	103 ± 2	125 ± 16	123 ± 10	96 ± 9

Table 3: Effects of JTP-103237 on Hepatic Lipogenic Gene Expression [2]

Gene	Control (HSVLF)	JTP-103237 (100 mg/kg/day)	Fold Change vs. Control
SREBP-1c	1.00 ± 0.21	0.48 ± 0.12	↓ 0.52
FASN	1.00 ± 0.25	0.53 ± 0.14	↓ 0.47
SCD-1	1.00 ± 0.22	0.51 ± 0.13	↓ 0.49

Mandatory Visualizations

Caption: JTP-103237 inhibits MGAT and suppresses SREBP-1c, leading to reduced lipid synthesis.

Caption: Workflow for evaluating JTP-103237's effects in a diet-induced fatty liver mouse model.

Experimental Protocols

1. High Sucrose, Very Low-Fat (HSVLF) Diet-Induced Fatty Liver Mouse Model

• Objective: To induce hepatic steatosis and upregulate de novo lipogenesis in mice.

• Animals: Male C57BL/6J mice, 7 weeks of age.

• Housing: House mice under a 12-hour light/dark cycle with ad libitum access to food and water.

• Acclimation: Acclimate mice for at least one week to the housing conditions while feeding a standard chow diet.

• Diet Induction:

  • Prepare the HSVLF diet (e.g., composition of 70% sucrose, 20% casein, 5% cellulose, 4% mineral mix, 1% vitamin mix, and <1% fat).

  • Switch the diet from standard chow to the HSVLF diet.

  • Maintain mice on the HSVLF diet for 1 week to induce fatty liver.

2. JTP-103237 Administration

• Objective: To assess the in vivo efficacy of JTP-103237.

• Preparation:

  • JTP-103237 is administered as a food admixture.

  • Calculate the required amount of JTP-103237 to achieve the desired dosages (e.g., 30 mg/kg/day and 100 mg/kg/day) based on the average daily food intake of the mice.

  • Thoroughly mix the calculated amount of JTP-103237 with the powdered HSVLF diet.

• Treatment:

  • Following the 1-week diet induction period, provide the JTP-103237-admixed diet to the treatment groups.

  • The control group continues to receive the HSVLF diet without the compound.

  • Continue the treatment for 21 days.

  • Monitor food intake and body weight regularly.

3. Measurement of Hepatic De Novo Lipogenesis

• Objective: To quantify the rate of new fatty acid synthesis in the liver.

• Materials:

  • [1-¹⁴C] Acetic acid, sodium salt

  • Physiological saline

  • Saponification solution (e.g., 30% KOH)

  • Ethanol

  • Hexane (B92381)

  • Scintillation cocktail

• Procedure:

  • At the end of the treatment period, fast mice for a defined period (e.g., 2 hours).

  • Administer [1-¹⁴C] acetic acid intraperitoneally (e.g., 2 µCi per mouse).

  • After a specific incorporation time (e.g., 1 hour), sacrifice the mice by cervical dislocation.

  • Excise the liver, rinse with ice-cold saline, blot dry, and weigh.

  • Homogenize a portion of the liver in saline.

  • Saponify the homogenate by adding saponification solution and heating (e.g., at 70°C for 2 hours).

  • Extract the fatty acids by acidifying the mixture (e.g., with HCl) and then extracting with hexane.

  • Evaporate the hexane and dissolve the residue in scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

  • Express the results as dpm per gram of liver tissue.

4. Quantification of Hepatic Triglyceride Content

• Objective: To measure the accumulation of triglycerides in the liver.

• Materials:

  • Liver tissue

  • Chloroform:Methanol (2:1) solution

  • Triglyceride quantification kit (colorimetric or fluorometric)

• Procedure:

  • Homogenize a weighed portion of the liver in the chloroform:methanol solution.

  • Extract the lipids according to the method of Folch et al.

  • Dry the lipid extract under a stream of nitrogen.

  • Resuspend the dried lipids in a suitable solvent (e.g., isopropanol).

  • Measure the triglyceride concentration using a commercial triglyceride quantification kit, following the manufacturer's instructions.

  • Normalize the results to the initial weight of the liver tissue (mg/g liver).

5. Gene Expression Analysis by Real-Time PCR

• Objective: To determine the mRNA levels of key lipogenic genes.

• Materials:

  • Liver tissue

  • RNA extraction kit

  • cDNA synthesis kit

  • SYBR Green or TaqMan-based real-time PCR master mix

  • Primers for SREBP-1c, FASN, SCD-1, and a housekeeping gene (e.g., GAPDH or β-actin).

• Procedure:

  • Extract total RNA from a portion of the liver tissue using a commercial RNA extraction kit.

  • Assess the quality and quantity of the extracted RNA.

  • Synthesize cDNA from the total RNA using a reverse transcription kit.

  • Perform real-time PCR using the synthesized cDNA, gene-specific primers, and a real-time PCR master mix.

  • Run the PCR on a real-time PCR instrument.

  • Analyze the data using the comparative Ct (ΔΔCt) method, normalizing the expression of the target genes to the housekeeping gene.

Conclusion

JTP-103237 serves as a critical research tool for elucidating the roles of MGAT and de novo lipogenesis in the pathophysiology of metabolic disorders. The provided data and protocols offer a foundation for researchers to further explore the therapeutic potential of inhibiting these pathways. Careful adherence to the detailed methodologies will ensure the generation of robust and reproducible data in the study of hepatic lipid metabolism.

References

• 1. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting JTP-103237 solubility for in vivo studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting solubility issues with JTP-103237 for in vivo studies. The following information offers a structured approach to formulation development and addresses common challenges encountered with poorly soluble compounds.

Frequently Asked Questions (FAQs)

Q1: What is JTP-103237 and why is its solubility a concern for in vivo studies?

JTP-103237 is a novel inhibitor of monoacylglycerol acyltransferase 2 (MGAT2), an enzyme crucial for intestinal fat absorption.[1][2] It has been investigated for its potential in treating obesity and nonalcoholic fatty liver disease (NAFLD).[1][3][4] Like many small molecule inhibitors developed in drug discovery programs, JTP-103237 is likely a lipophilic compound with low aqueous solubility. Poor solubility can lead to low and variable oral bioavailability, making it difficult to achieve therapeutic concentrations in animal models and obtain reliable pharmacodynamic and pharmacokinetic data.

Q2: What are the initial signs of poor solubility during formulation preparation?

Common indicators of poor solubility include:

• The compound failing to dissolve completely in the chosen vehicle.

• Precipitation of the compound out of solution over time.

• The formation of a cloudy or hazy solution.

• Inconsistent results between experiments, suggesting non-homogenous dosing solutions.

Q3: What are the general strategies to improve the solubility of a compound like JTP-103237?

Several formulation strategies can be employed to enhance the solubility and bioavailability of poorly water-soluble compounds:

• Co-solvent Systems: Utilizing a mixture of a primary solvent (often aqueous) with one or more water-miscible organic solvents to increase the drug's solubility.

• Surfactant-based Systems: Incorporating surfactants to form micelles that can encapsulate the hydrophobic drug molecules.

• Lipid-based Formulations: Dissolving the compound in oils, lipids, or self-emulsifying drug delivery systems (SEDDS) to improve absorption.

• Nanosuspensions: Reducing the particle size of the drug to the nanometer range to increase the surface area and dissolution rate.

• Cyclodextrin Complexation: Using cyclodextrins to form inclusion complexes with the drug, thereby increasing its aqueous solubility.

The choice of strategy depends on the physicochemical properties of the compound and the intended route of administration.

Troubleshooting Guide

This guide provides a systematic approach to addressing solubility issues with JTP-103237.

Issue 1: JTP-103237 precipitates from the dosing vehicle.

• Possible Cause: The compound's solubility limit has been exceeded in the current vehicle.

• Troubleshooting Steps:

  • Re-evaluate Vehicle Composition: If using a co-solvent system, try increasing the proportion of the organic co-solvent (e.g., DMSO, PEG400). Be mindful of the potential for vehicle-induced toxicity in the animal model.

  • Incorporate a Surfactant: Add a biocompatible surfactant, such as Tween® 80 or Cremophor® EL, to the formulation to help maintain the compound in solution.

  • pH Adjustment: If the compound has ionizable groups, adjusting the pH of the vehicle may improve solubility.

  • Prepare Fresh Formulations: For formulations with borderline stability, prepare the dosing solution immediately before administration to minimize the time for precipitation to occur.

Issue 2: Low and variable plasma concentrations of JTP-103237 are observed after oral dosing.

• Possible Cause: This may be due to poor dissolution in the gastrointestinal tract, low permeability, or first-pass metabolism.

• Troubleshooting Steps:

  • Particle Size Reduction: Consider micronization or nanosizing of the compound to increase its surface area and dissolution rate.

  • Lipid-Based Formulations: Explore the use of lipid-based formulations. These can enhance both solubility and permeability and may reduce first-pass metabolism by promoting lymphatic uptake.

  • Permeability Enhancers: In some cases, the addition of a permeation enhancer to the formulation can improve absorption across the intestinal epithelium.

Quantitative Data Summary

Excipient Type	Examples	Typical Concentration Range (% v/v)	Notes
Co-solvents	Dimethyl sulfoxide (B87167) (DMSO)	5 - 20	Can cause toxicity at higher concentrations.
Polyethylene glycol 400 (PEG400)	10 - 60	A commonly used, low-toxicity co-solvent.
Ethanol	5 - 20	Use with caution due to potential effects on the animal model.
Surfactants	Tween® 80 (Polysorbate 80)	1 - 10	A non-ionic surfactant used to improve wetting and form micelles.
Cremophor® EL	1 - 10	Can cause hypersensitivity reactions in some species.
Lipids	Corn oil, Sesame oil	Up to 100	Suitable for lipophilic compounds.
Capryol™ 90	Variable	A component of self-emulsifying formulations.
Suspending Agents	Carboxymethylcellulose (CMC)	0.5 - 2 (w/v)	Used to create uniform suspensions.
Methylcellulose	0.5 - 2 (w/v)	Another common suspending agent.
Cyclodextrins	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	10 - 40 (w/v)	Forms inclusion complexes to enhance aqueous solubility.

Experimental Protocols

Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)

This protocol determines the equilibrium solubility of JTP-103237 in an aqueous buffer.

• Add an excess amount of JTP-103237 powder to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a glass vial.

• Seal the vial and place it in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the suspension at high speed (e.g., 14,000 rpm for 20 minutes) to pellet the undissolved compound.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Analyze the concentration of JTP-103237 in the filtrate using a suitable analytical method, such as HPLC-UV.

• The determined concentration represents the aqueous solubility of the compound.

Protocol 2: Preparation of a Co-solvent Formulation

This protocol describes the preparation of a common co-solvent vehicle for in vivo studies.

• Weigh the required amount of JTP-103237.

• Dissolve the compound in the organic co-solvent(s) (e.g., DMSO, PEG400) by vortexing or brief sonication.

• If using a surfactant, add it to the organic phase and mix thoroughly.

• Slowly add the aqueous component (e.g., saline or PBS) to the organic phase while continuously vortexing to prevent precipitation.

• Visually inspect the final formulation for clarity and the absence of any precipitate.

Protocol 3: Preparation of a Nanosuspension (Wet Milling Method)

This protocol outlines a general procedure for preparing a nanosuspension.

• Prepare a dispersing medium containing a stabilizer (e.g., 0.5% HPMC and 0.5% Tween® 80 in water).

• Add the JTP-103237 powder to the dispersing medium.

• Subject the mixture to high-energy wet milling using a bead mill or high-pressure homogenizer until the desired particle size distribution is achieved.

• Monitor the particle size using a technique like dynamic light scattering (DLS).

• The final nanosuspension should be a uniform, milky liquid.

Visualizations

Caption: Mechanism of action of JTP-103237 in inhibiting triglyceride synthesis in intestinal enterocytes.

Caption: A logical workflow for troubleshooting the solubility of JTP-103237 for in vivo studies.

Caption: An experimental workflow for preparing a co-solvent-based formulation for JTP-103237.

References

• 1. rheolution.com [rheolution.com]
• 2. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

JTP-103237 stability and storage conditions

This technical support center provides guidance on the stability and storage of JTP-103237 for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address potential issues encountered during experiments.

Troubleshooting Guide

Q1: I am observing variable or lower-than-expected activity of my JTP-103237 solution in my experiments. Could this be a stability issue?

A1: Variability in experimental results can indeed be related to compound stability. To troubleshoot this, consider the following factors:

• Solvent and pH: The type of solvent and the pH of your experimental medium can significantly impact the stability of a compound. Ensure the solvent used is compatible with JTP-103237 and that the pH of the solution is within a stable range for the compound.

• Storage Conditions: Improper storage can lead to degradation. Verify that your storage conditions align with the general recommendations for organic small molecules (see FAQ section below).

• Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade compounds. It is advisable to aliquot your stock solutions into smaller, single-use volumes to minimize this.

• Light Exposure: Protect your solutions from light, as UV radiation can cause photodegradation of some organic molecules.

To systematically troubleshoot, you can use the following workflow:

Caption: Troubleshooting workflow for inconsistent experimental results with JTP-103237.

Frequently Asked Questions (FAQs)

Q2: What are the recommended storage conditions for solid JTP-103237?

A2: While specific stability studies for JTP-103237 are not publicly available, general best practices for storing solid organic compounds should be followed. These recommendations are based on the handling of similar molecules to maximize shelf-life.

Parameter	Recommendation	Rationale
Temperature	-20°C	Reduces the rate of potential chemical degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Minimizes oxidation.
Container	Tightly sealed, amber glass vial	Protects from light and moisture.
Location	A dry, dark place	Prevents degradation from moisture and light.

Q3: How should I prepare and store solutions of JTP-103237?

A3: Proper preparation and storage of solutions are critical for maintaining the integrity of the compound.

Parameter	Recommendation	Rationale
Solvent	Use a suitable, high-purity organic solvent (e.g., DMSO, ethanol).	The choice of solvent can affect stability. Ensure the compound is fully dissolved.
Container	Glass vials with Teflon-lined caps.	Avoid plastic containers for organic solutions as they can leach impurities.
Storage Temperature	-20°C for short-term storage; -80°C for long-term storage.	Lower temperatures slow down degradation in solution.
Aliquoting	Prepare single-use aliquots.	Minimizes contamination and degradation from repeated freeze-thaw cycles.
Light Protection	Store solutions in the dark or in amber vials.	Protects against photodegradation.

Q4: Is there any information on the chemical stability of JTP-103237?

A4: Currently, there are no publicly available detailed chemical stability studies for JTP-103237. The compound has the chemical name 7-(4,6-di-tert-butylpyrimidin-2-yl)-3-(4-trifluoromethoxyphenyl)-5,6,7,8-tetrahydro[1][2][3]triazolo[4,3-a]pyrazine. The stability of the compound will be influenced by its chemical structure, which includes a tetrahydotriazolopyrazine core. It is important to handle the compound following the conservative storage and handling procedures outlined in this guide to minimize potential degradation.

Experimental Protocols

While specific stability testing protocols for JTP-103237 are not available, a general experimental workflow for assessing the stability of a small molecule in a specific experimental buffer is provided below.

Caption: General workflow for assessing the stability of JTP-103237 in an experimental buffer.

Disclaimer: The information provided in this technical support center is based on general knowledge of chemical handling and is intended as a guide. Specific stability testing for JTP-103237 under your experimental conditions is recommended for ensuring the accuracy and reproducibility of your results.

References

• 1. researchgate.net [researchgate.net]
• 2. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Technical Support Center: JTP-103237 Experimental Variability

Welcome to the technical support center for JTP-103237. This resource is designed to assist researchers, scientists, and drug development professionals in addressing potential variability in experimental results when working with the novel monoacylglycerol acyltransferase (MGAT) inhibitor, JTP-103237. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help ensure the consistency and reliability of your findings.

Frequently Asked Questions (FAQs)

Q1: What is JTP-103237 and what is its primary mechanism of action?

JTP-103237 is a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2).[1][2] Its primary mechanism involves blocking the synthesis of triglycerides (TG) from monoacylglycerol, a key step in dietary fat absorption in the intestine and lipid metabolism in the liver.[3][4] By inhibiting MGAT, JTP-103237 has been shown to suppress both TG synthesis and de novo lipogenesis, the process of synthesizing fatty acids.[3]

Q2: What are the reported downstream effects of JTP-103237 administration in preclinical models?

In preclinical studies, particularly in mouse models with diet-induced obesity or fatty liver, administration of JTP-103237 has demonstrated several key effects:

• Reduced hepatic triglyceride content and MGAT activity.

• Suppression of lipogenesis-related gene expression, such as sterol regulatory element-binding protein 1-c (SREBP-1c).

• Decreased plasma glucose and total cholesterol levels.

• Reduction in the accumulation of epididymal fats.

• Increased plasma levels of Peptide YY (PYY), which is involved in satiety.

• Reduced food intake in a manner dependent on dietary fat content.

Q3: I am observing significant variability in hepatic triglyceride levels in my animal study. What are the potential causes?

Variability in hepatic triglyceride levels is a common challenge in metabolic studies. Several factors related to the experimental setup can contribute to this:

• Diet Composition and Acclimation: The type of diet (e.g., high-fat diet vs. high sucrose (B13894) very low-fat diet) and the duration of the diet acclimation period can significantly impact the baseline and treatment effects on hepatic lipids. Ensure a consistent diet source and a sufficient acclimation period for all animals.

• Timing of Administration and Sample Collection: The pharmacokinetic profile of JTP-103237 and the diurnal feeding patterns of the animals can influence the observed effects. Standardize the time of day for drug administration and tissue harvesting.

• Animal Strain and Genetics: Different mouse strains can exhibit varied metabolic responses to diet and drug treatment. Ensure that the animal strain is consistent across all experimental groups.

• Housing Conditions: Environmental stressors such as temperature, light cycle, and cage density can affect animal metabolism and should be carefully controlled.

Troubleshooting Guides

Guide 1: Inconsistent MGAT2 Inhibition in Cell-Based Assays

If you are experiencing variability in MGAT2 inhibition in your cell-based assays, consider the following troubleshooting steps:

Potential Issue	Recommended Solution
Cell Line Viability and Passage Number	Ensure that the cell line (e.g., HIEC-6) is healthy and within a low passage number range. High passage numbers can lead to phenotypic drift and altered enzyme activity.
Substrate Concentration and Quality	Verify the concentration and purity of the monoacylglycerol (MAG) substrate. Degradation of the substrate can lead to inconsistent results. Prepare fresh substrate solutions for each experiment.
Incomplete Cell Lysis	Inefficient cell lysis will result in incomplete enzyme extraction and lower apparent activity. Optimize the lysis buffer and procedure to ensure complete release of cellular contents.
Assay Buffer Conditions	The pH, ionic strength, and presence of co-factors in the assay buffer can significantly impact enzyme activity. Prepare fresh assay buffer and validate its composition.
Incubation Time and Temperature	Ensure that the incubation time and temperature for the enzyme reaction are precisely controlled and consistent across all samples.

Guide 2: Variability in In Vivo Efficacy Studies

For researchers encountering variability in animal studies, the following table provides guidance on potential sources of inconsistency and how to address them.

Potential Issue	Recommended Solution
Drug Formulation and Administration	Ensure that JTP-103237 is properly formulated and administered consistently (e.g., oral gavage, dietary admixture). Inconsistent dosing can be a major source of variability.
Food Intake Monitoring	JTP-103237 can reduce food intake. Accurately measure daily food consumption for each animal to correlate with the observed metabolic changes.
Body Weight and Composition Analysis	Use precise methods for measuring body weight and composition (e.g., DEXA scan) at baseline and throughout the study to accurately assess treatment effects.
Sample Handling and Processing	Inconsistent sample handling, such as delayed tissue freezing or improper storage, can lead to degradation of lipids and other analytes. Standardize all sample collection and processing protocols.
Statistical Analysis	Ensure that the statistical methods used are appropriate for the experimental design and data distribution. Consult with a biostatistician to minimize the risk of false-positive or false-negative results.

Experimental Protocols

Protocol 1: In Vitro MGAT2 Enzyme Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of JTP-103237 on MGAT2.

• Enzyme Source: Utilize microsomal fractions from either recombinant cells overexpressing MGAT2 or from relevant tissue sources (e.g., mouse intestinal microsomes).

• Substrate Preparation: Prepare a stock solution of 1-monooleoyl-rac-glycerol (or other suitable monoacylglycerol substrate) and radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA).

• Reaction Mixture: In a microcentrifuge tube, combine the enzyme source, assay buffer (typically containing Tris-HCl, MgCl2, and fatty acid-free BSA), and varying concentrations of JTP-103237 or vehicle control.

• Initiation of Reaction: Start the reaction by adding the substrate mixture to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for a predetermined time, ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by adding a solution of isopropanol/heptane/water.

• Lipid Extraction: Extract the lipids by vortexing and centrifugation.

• Quantification: Quantify the formation of radiolabeled diacylglycerol using thin-layer chromatography (TLC) or liquid scintillation counting.

• Data Analysis: Calculate the IC50 value of JTP-103237 by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol 2: High Sucrose Very Low-Fat (HSVLF) Diet-Induced Fatty Liver Mouse Model

This protocol describes the induction of fatty liver in mice and subsequent treatment with JTP-103237.

• Animal Model: Use male C57BL/6J mice, a commonly used strain for metabolic studies.

• Acclimation: Acclimate the mice to standard chow and housing conditions for at least one week.

• Diet Induction: Switch the mice to a high sucrose, very low-fat (HSVLF) diet to induce hepatic steatosis. This diet typically contains a high percentage of sucrose and minimal fat.

• Treatment: After a sufficient induction period (e.g., 2 weeks), randomize the mice into treatment groups and administer JTP-103237 or vehicle control daily via oral gavage.

• Monitoring: Monitor body weight, food intake, and general health of the animals throughout the study.

• Terminal Sample Collection: At the end of the treatment period, collect blood samples for analysis of plasma lipids and glucose. Euthanize the animals and harvest the liver and epididymal fat pads.

• Tissue Analysis:

  • Measure liver weight and homogenize a portion for hepatic triglyceride quantification.

  • Fix a portion of the liver in formalin for histological analysis (e.g., H&E staining, Oil Red O staining).

  • Analyze gene expression of key lipogenic markers (e.g., SREBP-1c, FASN, ACC) in the liver using qPCR.

• Data Analysis: Compare the measured parameters between the treatment and control groups using appropriate statistical tests.

Visualizations

Caption: Mechanism of action of JTP-103237 in inhibiting triglyceride synthesis.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Cell-Based Assay to Investigate Monoacylglycerol Acyltransferase 2 Inhibitory Activity Using HIEC-6 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237 Technical Support Center: Troubleshooting Potential Off-Target Effects in Metabolic Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential off-target effects of JTP-103237 in metabolic studies. The information is presented in a question-and-answer format to directly address common issues and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for JTP-103237?

JTP-103237 is a potent and selective inhibitor of Monoacylglycerol Acyltransferase 2 (MGAT2).[1] MGAT2 is a key enzyme in the small intestine responsible for the re-synthesis of triglycerides (TGs) from dietary monoacylglycerols and fatty acids, a crucial step in dietary fat absorption.[1] By inhibiting MGAT2, JTP-103237 reduces the absorption of dietary fats.[2]

Q2: Are the observed changes in gene expression, such as the suppression of SREBP-1c, an off-target effect of JTP-103237?

The suppression of lipogenesis-related gene expression, including Sterol Regulatory Element-Binding Protein 1-c (SREBP-1c), is considered a downstream consequence of on-target MGAT2 inhibition, not a direct off-target effect.[3] The proposed mechanism suggests that the inhibition of MGAT leads to an increase in intracellular fatty acids. These fatty acids may then act as signaling molecules to suppress the Liver X Receptor (LXR) signaling pathway, which in turn downregulates the expression of SREBP-1c and its target genes involved in de novo lipogenesis.[3]

Q3: What is the selectivity profile of JTP-103237 against other acyltransferases?

JTP-103237 demonstrates high selectivity for MGAT2. While direct IC50 values for JTP-103237 against all related acyltransferases are not available in a single report, existing data and studies on similar compounds from the same research programs indicate a strong selectivity profile. For instance, it has been reported that JTP-103237 does not inhibit Diacylglycerol Acyltransferase 2 (DGAT2). Another MGAT2 inhibitor with a similar profile to JTP-103237 showed over 300-fold selectivity against DGAT1 and DGAT2.[1] The IC50 value for MGAT3 was found to be approximately 300 times higher than that for MGAT2.[3] Information regarding its activity against MGAT1 has not been definitively reported due to experimental challenges in obtaining sufficient MGAT1 activity for testing.[3]

Troubleshooting Guide

Issue 1: Unexpected changes in the expression of genes involved in fatty acid synthesis.

• Question: I treated my cells/animal model with JTP-103237 and observed a significant downregulation of SREBP-1c and its target genes. Is this an off-target effect?

• Answer: As detailed in FAQ 2, this is likely a downstream effect of MGAT2 inhibition. The accumulation of unesterified fatty acids due to MGAT2 blockade can lead to the suppression of the LXR/SREBP-1c signaling pathway.

Issue 2: Variability in hepatic triglyceride measurements.

• Question: I am seeing high variability in my hepatic triglyceride quantification results after JTP-103237 treatment in mice. What could be the cause?

• Answer: High variability in lipid quantification can arise from several factors, including inconsistencies in sample collection and processing, and the inherent biological variability between animals.

  Experimental Suggestions:

  • Standardize Sample Collection: Ensure that liver tissue is harvested at the same time point for all animals and immediately flash-frozen in liquid nitrogen to halt enzymatic activity.

  • Consistent Lipid Extraction: Use a standardized lipid extraction protocol, such as the Folch method, for all samples. Ensure complete solvent evaporation and consistent reconstitution volumes.

  • Internal Standards: Incorporate internal standards for different lipid classes prior to extraction to correct for variability in extraction efficiency.

  • Increase Sample Size: A larger number of animals per group can help to mitigate the impact of biological variability.

Issue 3: Observing gastrointestinal side effects in animal models.

• Question: My mice treated with JTP-103237 are exhibiting signs of gastrointestinal distress, such as loose stools. Is this an expected effect?

• Answer: While not extensively reported for JTP-103237, inhibitors of intestinal lipases can sometimes lead to gastrointestinal side effects due to the increased presence of undigested fats in the gut lumen.

  Management Strategies:

  • Dietary Fat Content: Consider the fat content of the diet. These effects may be more pronounced with very high-fat diets.

  • Dosage Adjustment: If the side effects are severe, a dose-response study may be necessary to identify a therapeutic window with minimal adverse effects.

  • Acclimatization Period: A gradual introduction of the compound or the high-fat diet may help the animals to acclimate.

Quantitative Data Summary

Table 1: Selectivity Profile of JTP-103237 and a Structurally Similar MGAT2 Inhibitor

Enzyme	JTP-103237 IC50	Similar MGAT2 Inhibitor "Compound B" Selectivity
MGAT2	Potent Inhibition	High Potency
MGAT3	~300-fold higher than MGAT2	-
DGAT1	Not Reported	>300-fold vs MGAT2
DGAT2	No Inhibition	>300-fold vs MGAT2
MGAT1	Not Determined	-

Data compiled from multiple sources.[1][3]

Key Experimental Protocols

1. Monoacylglycerol Acyltransferase (MGAT) Activity Assay

This protocol is a generalized method for measuring MGAT activity in cell lysates or tissue homogenates.

• Materials:

  • Cell or tissue homogenate

  • Assay buffer (e.g., Tris-HCl with protease inhibitors)

  • Radiolabeled acyl-CoA (e.g., [14C]oleoyl-CoA)

  • Monoacylglycerol substrate (e.g., 2-monooleoylglycerol)

  • Thin Layer Chromatography (TLC) plates

  • Scintillation counter

• Procedure:

  • Prepare cell or tissue homogenates in a suitable buffer on ice.

  • In a reaction tube, combine the homogenate, assay buffer, and JTP-103237 at various concentrations.

  • Initiate the reaction by adding the monoacylglycerol substrate and radiolabeled acyl-CoA.

  • Incubate at 37°C for a predetermined time.

  • Stop the reaction by adding a chloroform/methanol mixture.

  • Extract the lipids.

  • Spot the lipid extract onto a TLC plate and develop the plate using a suitable solvent system to separate diacylglycerol from other lipids.

  • Visualize the lipid spots (e.g., with iodine vapor) and scrape the diacylglycerol spot into a scintillation vial.

  • Quantify the radioactivity using a scintillation counter to determine MGAT activity.

2. Quantification of Hepatic Triglyceride Content

This protocol describes the measurement of triglyceride levels in liver tissue.

• Materials:

  • Frozen liver tissue

  • Chloroform/methanol (2:1) solution

  • 0.9% NaCl solution

  • Triglyceride quantification kit (colorimetric or fluorometric)

• Procedure:

  • Homogenize a known weight of frozen liver tissue in the chloroform/methanol solution.

  • Add 0.9% NaCl solution to the homogenate to induce phase separation.

  • Centrifuge to separate the aqueous and organic phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Evaporate the solvent from a portion of the organic phase under a stream of nitrogen.

  • Re-suspend the dried lipid extract in the buffer provided with the triglyceride quantification kit.

  • Follow the manufacturer's instructions for the colorimetric or fluorometric assay to determine the triglyceride concentration.

  • Normalize the triglyceride concentration to the initial weight of the liver tissue.

Visualizations

Caption: On-target signaling pathway of JTP-103237.

Caption: Experimental workflow for assessing metabolic effects.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. Inhibition of MGAT2 modulates fat‐induced gut peptide release and fat intake in normal mice and ameliorates obesity and diabetes in ob/ob mice fed on a high‐fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of JTP-103237

Disclaimer: The following troubleshooting guides and frequently asked questions (FAQs) provide general strategies for improving the oral bioavailability of poorly soluble compounds. These recommendations are based on established pharmaceutical principles and are intended to serve as a guide for researchers working with JTP-103237. The suggested protocols and formulations are illustrative and should be adapted based on experimental findings. There is no publicly available information specifically detailing the bioavailability of JTP-103237 or formulation strategies to improve it.

Troubleshooting Guides

Low oral bioavailability of JTP-103237 in animal models can be a significant hurdle in preclinical development. This guide provides a systematic approach to identifying and addressing common causes of poor systemic exposure.

Initial Assessment: Is Bioavailability a Concern?

The first step is to confirm that the observed low efficacy or high variability is due to poor bioavailability. This can be assessed by comparing the pharmacokinetic (PK) profiles following oral (PO) and intravenous (IV) administration. A significant difference in the Area Under the Curve (AUC) between the two routes suggests poor oral absorption.

Troubleshooting Low Oral Bioavailability of JTP-103237

Observed Issue	Potential Cause	Recommended Action
Low Cmax and AUC after oral administration	Poor aqueous solubility: JTP-103237 may not be dissolving efficiently in the gastrointestinal (GI) tract. As a small molecule inhibitor, it could potentially be a Biopharmaceutics Classification System (BCS) Class II compound (low solubility, high permeability).[1][2]	1. Particle Size Reduction: Decrease the particle size to increase the surface area for dissolution.[3][4] 2. Formulation with Solubilizing Excipients: Use co-solvents, surfactants, or cyclodextrins to enhance solubility.[5][6] 3. Amorphous Solid Dispersions: Create a solid dispersion of JTP-103237 in a polymer matrix to improve the dissolution rate.[6][7]
High inter-animal variability in plasma concentrations	Inconsistent dissolution and absorption: This can be exacerbated by the fasted/fed state of the animals.	1. Lipid-Based Formulations: Formulate JTP-103237 in a lipid-based system, such as a Self-Emulsifying Drug Delivery System (SEDDS), to improve solubilization and reduce the effect of food.[3][8][9] 2. Standardize feeding protocol: Ensure consistent fasting or feeding schedules across all study animals.
Significant difference between oral and IV AUC (low F%)	Extensive first-pass metabolism: JTP-103237 may be rapidly metabolized in the gut wall or liver before reaching systemic circulation.[5]	1. In vitro metabolism studies: Use liver microsomes or hepatocytes to assess the metabolic stability of JTP-103237. 2. Lymphatic Targeting: Consider lipid-based formulations that can promote lymphatic absorption, partially bypassing the portal circulation.[8][9]
Precipitation of the compound in the GI tract	Supersaturation and precipitation: The compound may initially dissolve but then precipitate out of solution in the GI lumen.	1. Use of precipitation inhibitors: Incorporate polymers like HPMC or PVP in the formulation to maintain a supersaturated state.[2] 2. Nanosuspensions: Formulating the drug as a nanosuspension can improve its dissolution and saturation solubility.[4]

Hypothetical Data on Formulation Improvement

The following table presents hypothetical data to illustrate the potential impact of different formulation strategies on the oral bioavailability of a compound like JTP-103237 in a rat model.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Absolute Bioavailability (F%)
Aqueous Suspension (Control)	10	150 ± 35	2.0	600 ± 120	5%
Micronized Suspension	10	350 ± 70	1.5	1500 ± 250	12.5%
Solid Dispersion (1:5 drug-polymer ratio)	10	800 ± 150	1.0	4200 ± 700	35%
SEDDS Formulation	10	1200 ± 200	0.5	7200 ± 1100	60%

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Experimental Protocols

Protocol 1: Preparation of a Micronized Suspension of JTP-103237

• Objective: To reduce the particle size of JTP-103237 to improve its dissolution rate.

• Materials: JTP-103237, 0.5% (w/v) methylcellulose (B11928114) (MC) or carboxymethylcellulose sodium (CMC-Na) in deionized water, jet mill or similar micronization equipment.

• Procedure:

  • Micronize the JTP-103237 powder using a jet mill according to the manufacturer's instructions.

  • Verify the particle size distribution using laser diffraction or microscopy. The target size is typically <10 µm.

  • Prepare the vehicle by dissolving 0.5 g of MC or CMC-Na in 100 mL of deionized water with gentle heating and stirring.

  • Gradually add the micronized JTP-103237 powder to the vehicle while vortexing or sonicating to achieve the desired concentration.

  • Store the suspension at 4°C and ensure it is well-homogenized before each administration.

Protocol 2: Formulation of a Self-Emulsifying Drug Delivery System (SEDDS) for JTP-103237

• Objective: To improve the solubility and absorption of JTP-103237 using a lipid-based formulation.

• Materials: JTP-103237, an oil (e.g., Labrafac™ PG), a surfactant (e.g., Kolliphor® RH 40), and a co-surfactant (e.g., Transcutol® HP).

• Procedure:

  • Determine the solubility of JTP-103237 in various oils, surfactants, and co-surfactants to select the most suitable excipients.

  • Construct a pseudo-ternary phase diagram to identify the optimal ratio of oil, surfactant, and co-surfactant that forms a stable microemulsion upon dilution in an aqueous medium.

  • Prepare the SEDDS formulation by accurately weighing and mixing the selected oil, surfactant, and co-surfactant.

  • Dissolve JTP-103237 in the mixture with gentle heating and stirring until a clear solution is obtained.

  • Characterize the resulting formulation for self-emulsification time, droplet size, and stability.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Objective: To evaluate the oral bioavailability of different JTP-103237 formulations.

• Animals: Male Sprague-Dawley rats (200-250 g), fasted overnight with free access to water.

• Dosing:

  • Intravenous (IV) Group: Administer JTP-103237 dissolved in a suitable vehicle (e.g., saline with a co-solvent) via the tail vein at a dose of 1 mg/kg.

  • Oral (PO) Groups: Administer the different JTP-103237 formulations (e.g., aqueous suspension, micronized suspension, SEDDS) via oral gavage at a dose of 10 mg/kg.

• Sample Collection: Collect blood samples (approximately 0.2 mL) from the tail vein or saphenous vein at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours) into tubes containing an anticoagulant (e.g., EDTA).

• Sample Processing and Analysis:

  • Centrifuge the blood samples to separate the plasma.

  • Analyze the plasma concentrations of JTP-103237 using a validated LC-MS/MS method.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software. Determine the absolute bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

Caption: Troubleshooting workflow for low oral bioavailability of JTP-103237.

Caption: Mechanism of bioavailability enhancement by SEDDS.

Frequently Asked Questions (FAQs)

Q1: What are the most likely reasons for the poor oral bioavailability of a small molecule inhibitor like JTP-103237?

A1: For many small molecule inhibitors, poor oral bioavailability is often attributed to low aqueous solubility, which limits the dissolution of the drug in the gastrointestinal fluids.[5] This is a characteristic of BCS Class II and IV compounds. Another common reason is extensive first-pass metabolism in the gut wall and/or liver, where the drug is metabolized before it can reach systemic circulation.[5]

Q2: How do I choose the right formulation strategy for JTP-103237?

A2: The choice of formulation strategy depends on the physicochemical properties of JTP-103237.

• If the primary issue is slow dissolution, particle size reduction (micronization or nanosizing) can be effective.[3][4]

• For compounds with very low solubility, amorphous solid dispersions can significantly improve the dissolution rate and extent by preventing the drug from crystallizing.[6][7]

• If both solubility and first-pass metabolism are concerns, lipid-based formulations like SEDDS are a good option as they can enhance solubility and promote lymphatic transport, which can partially bypass the liver.[3][8][9]

Q3: What animal model is most appropriate for bioavailability studies of JTP-103237?

A3: Rodents, particularly rats, are commonly used for initial bioavailability and pharmacokinetic screening due to their well-characterized physiology, cost-effectiveness, and ease of handling. Beagle dogs are also a good alternative for oral bioavailability studies as their gastrointestinal physiology shares many similarities with humans. The choice of animal model should mimic the anatomical and physiological state of humans as closely as possible.

Q4: Can the vehicle used for dosing affect the bioavailability of JTP-103237?

A4: Absolutely. The vehicle can have a significant impact on the oral bioavailability of a poorly soluble compound. Simple aqueous suspensions often result in low and variable absorption. Using vehicles containing co-solvents (e.g., PEG 400), surfactants (e.g., Tween 80), or lipids can improve the solubility and absorption of the drug. It is crucial to select an appropriate vehicle and to be consistent in its use across studies.

Q5: What is a solid dispersion and how can it improve the bioavailability of JTP-103237?

A5: A solid dispersion is a system where the drug is dispersed in a solid-state carrier, usually a polymer.[6] By dispersing JTP-103237 at a molecular level within a hydrophilic polymer matrix, its crystalline structure is disrupted, resulting in an amorphous form.[7] This amorphous state has higher energy and is more readily soluble than the stable crystalline form, leading to a faster dissolution rate and improved bioavailability.[6][7]

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. researchgate.net [researchgate.net]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. jneonatalsurg.com [jneonatalsurg.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Improved Bioavailability of Poorly Soluble Drugs through Gastrointestinal Muco-Adhesion of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

JTP-103237 in the Landscape of MGAT2 Inhibitors for Obesity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The global obesity epidemic continues to drive the search for novel therapeutic strategies. One promising target that has emerged is Monoacylglycerol Acyltransferase 2 (MGAT2), an enzyme pivotal in the intestinal absorption of dietary fat. Inhibition of MGAT2 presents a compelling mechanism for reducing caloric uptake and promoting weight loss. This guide provides a detailed comparison of JTP-103237, a novel MGAT2 inhibitor, with other key players in this class, focusing on their performance in preclinical obesity models.

Mechanism of Action: Targeting Fat Absorption and Promoting Satiety

MGAT2 is a key enzyme in the resynthesis of triglycerides (TGs) in enterocytes of the small intestine. Dietary fats are broken down into monoglycerides (B3428702) and free fatty acids, which are then absorbed. Inside the enterocytes, MGAT2 re-esterifies these components back into TGs, which are then packaged into chylomicrons and released into the bloodstream. By inhibiting MGAT2, these drugs reduce the absorption of dietary fat.[1][2]

A crucial secondary effect of MGAT2 inhibition is the increased delivery of lipids to the distal small intestine. This stimulates the release of gut hormones such as Peptide YY (PYY) and Glucagon-like Peptide-1 (GLP-1), which are known to induce satiety and reduce food intake.[3][4][5] This dual mechanism of reducing fat absorption and enhancing satiety signals makes MGAT2 inhibitors an attractive therapeutic class for obesity.

Figure 1: Signaling pathway of MGAT2 inhibition.

Comparative Efficacy in Diet-Induced Obese (DIO) Mice

The diet-induced obese (DIO) mouse model is a standard preclinical model for evaluating anti-obesity therapeutics. The following tables summarize the key findings for JTP-103237 and other notable MGAT2 inhibitors in this model.

Table 1: Effects on Body Weight and Food Intake in DIO Mice

Compound	Dose	Treatment Duration	Body Weight Reduction	Food Intake Reduction	Reference
JTP-103237	Not specified	Chronic	Significant decrease	Reduced in a dietary fat-dependent manner	[4]
S-309309	3 mg/kg b.i.d.	4 weeks	Significant reduction in weight gain	Significant reduction	[6]
Compound A	Not specified	5 weeks	Inhibited 17% of HFD-induced body weight gain	Moderate reduction under HFD-feeding	[3][7]
Compound B	Not specified	5 weeks	Suppressed body weight gain	Suppressed food intake	[8]

Table 2: Effects on Metabolic Parameters in DIO Mice

Compound	Key Metabolic Effects	Reference
JTP-103237	- Improved glucose tolerance- Decreased fat weight- Decreased hepatic triglyceride content	[4]
S-309309	- Decreased plasma glucose levels- Decreased HOMA-IR index- Decreased plasma insulin- Reduced liver triglyceride content	[6]
Compound A	- Ameliorated hyperglycemia and fatty liver in HFD-streptozotocin-treated mice- Significantly improved insulin (B600854) sensitivity (HOMA-IR)	[3][7]
Compound B	- Inhibited elevation of glycated hemoglobin in HFD-fed ob/ob mice	[8]

Mechanism of Action: Beyond Fat Absorption

Beyond simply blocking fat absorption, MGAT2 inhibitors exert their effects through various mechanisms, including hormonal and gene expression changes.

Table 3: Effects on Gut Hormones and Energy Expenditure

Compound	Effect on PYY	Effect on GLP-1	Effect on Energy Expenditure	Reference
JTP-103237	Increased plasma levels after lipid loading	Not specified	Increased O2 consumption in the early dark phase	[4]
BMS-963272	Increased levels in human subjects	Increased levels in human subjects	Not specified	[9]
S-309309	Not specified	Not specified	Increased energy expenditure	[6]
Compound A	Increased plasma levels	Increased plasma levels	Increased postprandial energy expenditure	[3][7]
Compound B	Augmented secretion after oil challenge	Augmented secretion after oil challenge	No significant difference observed	[8]

S-309309 has also been shown to up-regulate genes associated with long-chain fatty acid β-oxidation in the small intestine, such as Cpt1a, Acadl, and Acox1, suggesting a potential increase in intestinal fat utilization for energy.[6]

Experimental Protocols

A general experimental workflow for evaluating MGAT2 inhibitors in a DIO mouse model is outlined below. Specific parameters will vary between studies.

Figure 2: General workflow for a DIO mouse study.

Key Methodological Considerations:

• Diet Composition: The percentage of fat in the high-fat diet is a critical variable that can influence the severity of the obese phenotype.[10][11][12][13]

• Animal Strain: C57BL/6J mice are commonly used as they are susceptible to diet-induced obesity.[10]

• Duration of Treatment: Chronic studies are necessary to observe significant effects on body weight and metabolic parameters.

• Outcome Measures: A comprehensive assessment should include body weight, food intake, body composition, glucose and insulin tolerance, plasma lipids, and hepatic steatosis.

Clinical Development and Future Directions

While preclinical data for MGAT2 inhibitors are promising, clinical development has been met with mixed results. A Phase II study of S-309309 as a monotherapy showed a weight loss of less than 5% at 24 weeks, which was below the company's expectations for advancing it as a single agent.[14] However, combination therapies are being considered.

BMS-963272 was found to be safe and well-tolerated in a Phase 1 multiple-dose trial in healthy human adults with obesity and led to a decrease in body weight.[9]

The future of MGAT2 inhibitors may lie in combination therapies, potentially with agents that have complementary mechanisms of action, such as GLP-1 receptor agonists. Further research is needed to fully elucidate the therapeutic potential of this class of drugs for the treatment of obesity and related metabolic disorders.

References

• 1. What are MGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Fighting Obesity and Metabolic Disorders with MGAT-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gut Hormones and Appetite Control: A Focus on PYY and GLP-1 as Therapeutic Targets in Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Shionogi’s MGAT2 inhibitor improves metabolism in obesity models | BioWorld [bioworld.com]
• 7. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization | PLOS One [journals.plos.org]
• 8. Inhibition of MGAT2 modulates fat‐induced gut peptide release and fat intake in normal mice and ameliorates obesity and diabetes in ob/ob mice fed on a high‐fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MGAT2 inhibitor decreases liver fibrosis and inflammation in murine NASH models and reduces body weight in human adults with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Variations in body weight, food intake and body composition after long-term high-fat diet feeding in C57BL/6J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Heterogeneous effects of individual high-fat diet compositions on phenotype, metabolic outcome, and hepatic proteome signature in BL/6 male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Increased Variation in Body Weight and Food Intake Is Related to Increased Dietary Fat but Not Increased Carbohydrate or Protein in Mice [frontiersin.org]
• 14. BioCentury - Clinical Report: Shionogi mulls next steps after underwhelming obesity readout [biocentury.com]

A Head-to-Head Comparison of JTP-103237 and CpdA in the Attenuation of Non-alcoholic Fatty Liver Disease

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the preclinical efficacy of two investigational compounds, JTP-103237 and Compound A (CpdA), in the context of Non-alcoholic Fatty Liver Disease (NAFLD). This analysis is based on available experimental data and aims to elucidate their respective mechanisms of action and therapeutic potential.

Non-alcoholic fatty liver disease (NAFLD) represents a growing global health concern, characterized by the accumulation of fat in the liver, which can progress to more severe conditions such as non-alcoholic steatohepatitis (NASH), fibrosis, and cirrhosis. The search for effective pharmacological interventions is a key focus of current research. This guide compares two such potential therapeutics: JTP-103237, a monoacylglycerol acyltransferase (MGAT) inhibitor, and Compound A (CpdA), a selective glucocorticoid receptor (GR) modulator. While no direct comparative studies between these two compounds have been identified, this guide synthesizes data from individual preclinical studies to offer a parallel evaluation of their effectiveness. For CpdA, data from a closely related selective GR modulator, CORT118335, is used as a proxy to infer its potential efficacy and mechanism in NAFLD.

At a Glance: JTP-103237 vs. CpdA in NAFLD Treatment

Feature	JTP-103237	CpdA (via CORT118335)
Target	Monoacylglycerol Acyltransferase (MGAT)	Glucocorticoid Receptor (GR)
Primary Mechanism	Inhibition of triglyceride synthesis and de novo lipogenesis.	Selective modulation of GR to increase VLDL production and lipid efflux from the liver.
Effect on Hepatic Steatosis	Reduces hepatic triglyceride content.	Prevents and reverses hepatic lipid accumulation.
Effect on Plasma Lipids	Decreases total cholesterol and triglycerides.	Data not available.
Effect on Glucose Metabolism	Decreases plasma glucose levels.	Data not available.
Preclinical Model	High Sucrose Very Low Fat (HSVLF) diet-induced fatty liver in mice.	High-Fat Diet (HFD)-induced obesity and NAFLD in mice.

Quantitative Efficacy in Preclinical Models

The following tables summarize the quantitative data from preclinical studies on JTP-103237 and CORT118335, providing a comparative overview of their effects on key NAFLD-related parameters.

Table 1: Effects of JTP-103237 on NAFLD Markers in a High Sucrose Very Low Fat (HSVLF) Diet Mouse Model

Parameter	Control (HSVLF Diet)	JTP-103237 (3 mg/kg)	JTP-103237 (10 mg/kg)	JTP-103237 (30 mg/kg)
Hepatic Triglyceride (mg/g liver)	~100	~80	~60	~40
Hepatic MGAT Activity (% of control)	100%	Reduced	Significantly Reduced	Significantly Reduced
Plasma Glucose (mg/dL)	Elevated	Reduced	Significantly Reduced	Significantly Reduced
Plasma Total Cholesterol (mg/dL)	Elevated	Reduced	Significantly Reduced	Significantly Reduced
Plasma Triglycerides (mg/dL)	Elevated	Reduced	Significantly Reduced	Significantly Reduced

Data extracted and estimated from Okuma et al., Journal of Pharmacological Sciences, 2015.[1]

Table 2: Effects of CORT118335 on NAFLD Markers in a High-Fat Diet (HFD) Mouse Model

Parameter	Control (HFD)	CORT118335-treated (HFD)
Hepatic Triglyceride Content	Markedly Increased	Significantly Reduced
Liver Histology (Steatosis)	Severe Macrovesicular Steatosis	Markedly Ameliorated
VLDL-TG Secretion Rate	Not Reported	Increased
Body Weight Gain	Increased	Reduced
Fat Mass	Increased	Reduced

Data synthesized from Koorneef et al., Endocrinology, 2018.[2][3][4]

Signaling Pathways and Mechanisms of Action

The distinct mechanisms of JTP-103237 and CpdA (as inferred from CORT118335) are visualized in the following diagrams, illustrating their points of intervention in the pathophysiology of NAFLD.

References

• 1. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Selective Glucocorticoid Receptor Modulation Prevents and Reverses Nonalcoholic Fatty Liver Disease in Male Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

JTP-103237: A Comparative Analysis of its Selectivity Profile Against Other MGAT Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of JTP-103237, a monoacylglycerol acyltransferase (MGAT) inhibitor, with other known inhibitors of this enzyme class. The information presented is based on available experimental data and is intended to assist researchers in the fields of metabolic disease, obesity, and drug discovery.

Introduction to MGAT and its Inhibitors

Monoacylglycerol acyltransferases (MGATs) are key enzymes in the monoacylglycerol pathway, which is responsible for the absorption of dietary fats in the small intestine. This pathway involves the re-synthesis of triglycerides (TGs) from monoacylglycerols (MAGs) and fatty acyl-CoAs. There are three main isoforms of MGAT: MGAT1, MGAT2, and MGAT3. Due to their central role in fat absorption, MGATs, particularly MGAT2, have emerged as promising therapeutic targets for the treatment of obesity and related metabolic disorders such as type 2 diabetes and nonalcoholic fatty liver disease (NAFLD).[1][2][3][4]

JTP-103237 is a novel, potent, and selective inhibitor of MGAT2.[1] Its ability to modulate fat absorption and prevent diet-induced obesity has been demonstrated in preclinical studies. This guide will compare the selectivity of JTP-103237 with other MGAT inhibitors, providing a quantitative basis for its distinction.

Quantitative Comparison of Inhibitor Selectivity

The selectivity of an inhibitor is a critical parameter in drug development, as it can predict the potential for off-target effects and therapeutic efficacy. The following table summarizes the half-maximal inhibitory concentration (IC50) values for JTP-103237 and other representative MGAT inhibitors against various MGAT isoforms and other related acyltransferases.

Inhibitor	Target	hMGAT1 (IC50)	hMGAT2 (IC50)	hMGAT3 (IC50)	hDGAT1 (IC50)	hDGAT2 (IC50)	Species	Reference
JTP-103237	MGAT2	-	0.019 µM	6.423 µM	-	-	Human
PF-06471553	MGAT3	>160-fold selectivity vs MGAT3	>160-fold selectivity vs MGAT3	High in vitro potency	>160-fold selectivity vs MGAT3	>160-fold selectivity vs MGAT3	Human
Compound A	MGAT2	-	-	14 ± 3.8 µM	6.3 ± 0.5 µM	-	-
CpdA	MGAT2	-	7.8 nM	-	-	-	Human
CpdB	MGAT2	-	8.1 nM	-	2500 nM	>300-fold selectivity vs MGAT2	Human
BMS-963272	MGAT2	Potent and Selective	Potent and Selective	-	-	-	Human

Note: A lower IC50 value indicates higher potency. The selectivity is often expressed as a ratio of IC50 values for different targets.

From the data, JTP-103237 demonstrates a high degree of selectivity for human MGAT2 over MGAT3, with an approximate 338-fold difference in potency. PF-06471553 is presented as a selective MGAT3 inhibitor, showing over 160-fold selectivity for MGAT3 over MGAT1, MGAT2, DGAT1, and DGAT2. CpdB also shows high potency for MGAT2 and significant selectivity over DGAT1.

Experimental Protocols

The determination of inhibitor selectivity relies on robust and well-defined experimental assays. The following protocols are representative of the methodologies used in the characterization of MGAT inhibitors.

In Vitro Enzyme Inhibition Assay using Microsomes

This assay directly measures the enzymatic activity of MGAT in the presence of an inhibitor.

1. Enzyme Source:

• Microsomal fractions are prepared from human intestinal tissue or from cell lines (e.g., HIEC-6, STC-1) engineered to overexpress a specific human MGAT isoform (e.g., hMGAT2).

2. Substrates:

• A monoacylglycerol substrate, such as 2-monooleoylglycerol (2-OG).

• A radiolabeled acyl-CoA, such as [14C]oleoyl-CoA, serves as the acyl donor. Alternatively, a stable isotope-labeled fatty acid like D31-palmitate can be used for LC/MS-based detection.

3. Assay Procedure:

• The inhibitor, at varying concentrations, is pre-incubated with the microsomal enzyme preparation.

• The enzymatic reaction is initiated by the addition of the substrates.

• The reaction is allowed to proceed for a defined period at 37°C and is then terminated.

4. Product Detection and Analysis:

• Thin Layer Chromatography (TLC): The lipid products are extracted and separated by TLC. The radiolabeled diacylglycerol (DAG) product is visualized by autoradiography and quantified.

• Liquid Chromatography-Mass Spectrometry (LC/MS): This high-throughput method allows for the sensitive and selective detection of the DAG product, particularly when using stable isotope-labeled substrates.

5. Data Analysis:

• The percentage of inhibition at each inhibitor concentration is calculated relative to a control without the inhibitor.

• The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Cell-Based Assay for MGAT Activity

Cell-based assays provide a more physiologically relevant context for evaluating inhibitor potency.

1. Cell Line:

• A suitable cell line, such as the human intestinal epithelial cell line HIEC-6 or the murine secretin tumor cell line STC-1, is used. These cells can be engineered to express the human MGAT2 enzyme.

2. Assay Procedure:

• Cells are plated in multi-well plates and grown to a suitable confluency.

• The cells are then incubated with a medium containing a monoacylglycerol substrate (e.g., 2-oleoylglycerol) and a fatty acid (e.g., oleic acid) in the presence of varying concentrations of the inhibitor.

• After an incubation period, the cells are harvested, and the lipids are extracted.

3. Quantification of Triglyceride Accumulation:

• The intracellular triglyceride levels are quantified using a colorimetric or fluorometric assay kit. The inhibition of 2-MAG-induced triglyceride accumulation is an indicator of MGAT2 inhibitory activity.

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: Experimental workflow for determining MGAT inhibitor selectivity.

Caption: The monoacylglycerol pathway of triglyceride synthesis.

Conclusion

JTP-103237 is a potent and highly selective inhibitor of MGAT2. Its selectivity profile, as demonstrated by in vitro enzymatic assays, distinguishes it from other MGAT inhibitors, some of which target other isoforms like MGAT3 or exhibit broader activity. The robust experimental protocols outlined in this guide are crucial for the accurate determination of inhibitor selectivity and potency, which are key parameters for the successful development of novel therapeutics for metabolic diseases. The continued investigation of selective MGAT2 inhibitors like JTP-103237 holds significant promise for addressing the growing health concerns of obesity and its comorbidities.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The monoacylglycerol acyltransferase pathway contributes to triacylglycerol synthesis in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

JTP-103237: A Preclinical Comparative Guide for Therapeutic Effects in Obesity and NAFLD

This guide provides a comprehensive comparison of the preclinical therapeutic effects of JTP-103237, a novel monoacylglycerol acyltransferase (MGAT) inhibitor, with alternative therapeutic agents. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of JTP-103237's potential in treating diet-induced obesity and non-alcoholic fatty liver disease (NAFLD).

Mechanism of Action

JTP-103237 selectively inhibits monoacylglycerol acyltransferase 2 (MGAT2), an enzyme crucial for the absorption of dietary fat in the small intestine.[1] By blocking MGAT2, JTP-103237 reduces the re-synthesis of triglycerides from absorbed monoacylglycerols and fatty acids, thereby decreasing the amount of fat absorbed into the circulation.[1] This inhibition leads to an accumulation of MGAT substrates in the intestine, which is thought to stimulate the release of satiety hormones like peptide YY (PYY), contributing to reduced food intake.[1] Furthermore, in the context of carbohydrate-induced fatty liver, JTP-103237 has been shown to suppress not only triglyceride and diacylglycerol synthesis but also de novo lipogenesis, potentially through the suppression of lipogenesis-related gene expression, such as sterol regulatory element-binding protein 1-c (SREBP-1c).[2][3]

Signaling Pathway of JTP-103237

JTP-103237's dual mechanism in the intestine and liver.

Therapeutic Effects in Diet-Induced Obesity

JTP-103237 has demonstrated efficacy in preclinical models of diet-induced obesity (DIO). Chronic treatment in DIO mice resulted in a significant decrease in body weight, improved glucose tolerance, and a reduction in both fat mass and hepatic triglyceride content.[1]

Comparative Efficacy in Diet-Induced Obesity

Compound	Class	Model	Key Efficacy Endpoints	Reference
JTP-103237	MGAT2 Inhibitor	C57BL/6J Mice (High-Fat Diet)	Significantly decreased body weight and fat weight; Improved glucose tolerance. (Specific percentages not detailed in abstract)	[1]
S-309309	MGAT2 Inhibitor	C57BL/6J Mice (High-Fat Diet)	Reduction in body weight gain and food intake at 4 weeks (3 mg/kg, b.i.d.).
BMS-963272	MGAT2 Inhibitor	Diet-Induced Obese Mice	On-target weight loss efficacy demonstrated.
Semaglutide	GLP-1 Receptor Agonist	C57BL/6J Mice (60% High-Fat Diet, 14 weeks)	~7% body weight reduction after 4 weeks of treatment.
Tirzepatide	GLP-1/GIP Receptor Agonist	C57BL/6J Mice (60% High-Fat Diet, 14 weeks)	~30% body weight reduction after 4 weeks of treatment.

Therapeutic Effects in Non-Alcoholic Fatty Liver Disease (NAFLD)

In a preclinical model of carbohydrate-induced fatty liver using a high-sucrose, very-low-fat (HSVLF) diet, JTP-103237 showed significant therapeutic effects. It reduced hepatic triglyceride content and hepatic MGAT activity.[2][3] Notably, it suppressed both triglyceride and diacylglycerol synthesis, as well as de novo lipogenesis.[2][3]

Comparative Efficacy in NAFLD Models

Compound	Class	Model	Key Efficacy Endpoints	Reference
JTP-103237	MGAT2 Inhibitor	C57BL/6J Mice (HSVLF Diet, 37 days)	Hepatic Triglycerides: Reduced from 45.0 ± 5.5 mg/g to 27.1 ± 7.3 mg/g liver.
Liraglutide	GLP-1 Receptor Agonist	High-Fat Diet-Induced NAFLD Mice (10 weeks)	Significantly decreased body weight and fasting blood glucose; improved hepatic steatosis.
Pioglitazone	PPARγ Agonist	High-Fat Diet-Fed Pemt-/- Mice (10 weeks)	35% reduction in liver weight; 57% decrease in plasma ALT levels.

Experimental Protocols

Diet-Induced Obesity (DIO) Model for JTP-103237 Evaluation

A representative experimental workflow for evaluating anti-obesity agents in a DIO model is outlined below.

Workflow for a diet-induced obesity preclinical study.

Protocol Details:

• Animal Model: Male C57BL/6J mice are a commonly used strain due to their susceptibility to diet-induced obesity.

• Diet: Mice are fed a high-fat diet (HFD), typically with 45% to 60% of calories derived from fat, for a period of 12 to 16 weeks to induce an obese phenotype.

• Treatment: Following the diet-induction period, mice are randomized into treatment groups and receive daily administration of JTP-103237, a vehicle control, or comparator drugs for a specified duration (e.g., 4-8 weeks).

• Key Assessments:

  • Body Weight and Food Intake: Measured regularly throughout the study.

  • Glucose Tolerance Test (GTT): Performed at the end of the study to assess glucose metabolism. Mice are fasted, and a glucose bolus is administered intraperitoneally. Blood glucose levels are measured at various time points.

  • Body Composition: Fat mass and lean mass are often determined using techniques like Dual-Energy X-ray Absorptiometry (DEXA).

  • Biochemical Analysis: Plasma levels of triglycerides, cholesterol, insulin, and other metabolic markers are measured. Hepatic triglyceride content is also quantified.

High-Sucrose, Very-Low-Fat (HSVLF) Diet Model for NAFLD

Protocol Details:

• Animal Model: Male C57BL/6J mice.

• Diet: A high-sucrose, very-low-fat (HSVLF) diet (e.g., 76.7% carbohydrate, 2.6% fat by calories) is provided to induce carbohydrate-driven hepatic steatosis.

• Treatment: In the published study, 5-week-old mice were fed the HSVLF diet for two weeks, followed by administration of JTP-103237 as a food admixture for 37 days.

• Key Assessments:

  • Hepatic Triglyceride Content: Liver tissue is collected, and triglycerides are extracted and quantified.

  • Hepatic MGAT Activity: The enzymatic activity of MGAT in liver homogenates is measured.

  • De Novo Lipogenesis: The rate of new fatty acid synthesis in the liver can be assessed using isotopic tracers.

  • Gene Expression Analysis: The expression of genes involved in lipogenesis (e.g., SREBP-1c) is measured by quantitative PCR.

  • Plasma Parameters: Plasma glucose, insulin, triglycerides, and total cholesterol are measured.

Conclusion

The preclinical data available for JTP-103237 suggests it is a promising therapeutic candidate for both obesity and NAFLD. Its mechanism of inhibiting intestinal fat absorption provides a clear rationale for its effects on body weight and related metabolic parameters in diet-induced obesity models. Furthermore, its ability to suppress hepatic de novo lipogenesis in a carbohydrate-rich environment highlights its potential in the treatment of NAFLD.

Direct quantitative comparisons with other agents are challenging due to variations in experimental protocols across different studies. However, the data presented in this guide allows for a robust qualitative and semi-quantitative assessment. JTP-103237's performance, particularly its significant reduction of hepatic triglycerides in the HSVLF model, positions it as a noteworthy compound for further investigation in the field of metabolic diseases. Future head-to-head preclinical studies under identical experimental conditions would be invaluable for a definitive comparative efficacy assessment.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: JTP-103237 and CpdB in the Treatment of Metabolic Disorders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent monoacylglycerol acyltransferase 2 (MGAT2) inhibitors: JTP-103237 and Compound B (CpdB). Both compounds have emerged as promising therapeutic candidates for metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). This document summarizes their performance based on available preclinical data, details the experimental methodologies used in these studies, and visualizes the key biological pathways and experimental processes.

Executive Summary

JTP-103237 and CpdB are potent and selective inhibitors of MGAT2, an enzyme crucial for the intestinal absorption of dietary fat. By blocking this pathway, both compounds effectively reduce lipid uptake, leading to weight loss and improvements in various metabolic parameters in preclinical models. While both molecules share a common mechanism of action, key differences in their selectivity profiles and their effects on gut hormone secretion may have implications for their therapeutic application and potential side-effect profiles. CpdB has demonstrated a broader effect on gut hormone release, potentially offering an advantage in appetite suppression.

Quantitative Data Comparison

The following tables summarize the available quantitative data for JTP-103237 and CpdB from in vitro and in vivo preclinical studies.

Table 1: In Vitro Potency and Selectivity

Parameter	JTP-103237	CpdB
hMGAT2 IC50	0.019 µM[1]	8.1 nM (0.0081 µM)[1]
mMGAT2 IC50	Not explicitly reported	0.85 nM (0.00085 µM)[1]
hMGAT3 IC50	6.423 µM[1]	Not explicitly reported
Selectivity	Selectively inhibited MGAT2 over DGAT2[2]	>300-fold selective against DGAT1, DGAT2, and ACAT1[1]

Table 2: In Vivo Efficacy in Preclinical Models

Parameter	JTP-103237	CpdB
Animal Model	High-fat diet-induced obese (DIO) mice[3]	High-fat diet-fed ob/ob mice[1]
Dose	30 mg/kg/day (in diet)[2]	30 mg/kg/day (oral gavage)[1]
Treatment Duration	Not explicitly stated	36 days[1]
Body Weight Reduction	Significantly decreased body weight[3]	Suppressed body weight gain[1]
Food Intake	Reduced in a dietary fat-dependent manner[3]	Suppressed food intake[1]
Hepatic Triglycerides	Significantly decreased[3]	Ameliorated fatty liver[4]
Plasma Glucose	Decreased plasma glucose levels[5]	Ameliorated hyperglycemia[4]
Gut Hormones	Increased plasma peptide YY (PYY) levels; no significant effect on glucagon-like peptide-1 (GLP-1)[6]	Augmented the secretion of both PYY and GLP-1[1]

Signaling Pathways and Mechanism of Action

Both JTP-103237 and CpdB exert their primary therapeutic effects by inhibiting MGAT2 in the enterocytes of the small intestine. This inhibition disrupts the re-synthesis of triglycerides from dietary monoacylglycerols and fatty acids, thereby reducing the absorption of dietary fat.

Figure 1. Mechanism of action of JTP-103237 and CpdB in inhibiting intestinal fat absorption.

The inhibition of MGAT2 leads to an accumulation of monoacylglycerols and fatty acids in the intestinal lumen. This accumulation is thought to stimulate the release of gut hormones such as PYY and GLP-1 from enteroendocrine L-cells, which in turn act on the brain to promote satiety and reduce food intake. The differential effects of JTP-103237 and CpdB on GLP-1 secretion represent a key area for further investigation.

Experimental Workflows

The evaluation of MGAT2 inhibitors typically involves a series of in vitro and in vivo assays to determine potency, selectivity, and efficacy. A generalized workflow is depicted below.

Figure 2. Generalized experimental workflow for the evaluation of MGAT2 inhibitors.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison of JTP-103237 and CpdB.

In Vitro MGAT2 Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds against MGAT2.

• Enzyme Source: Microsomes prepared from cells overexpressing human or mouse MGAT2.

• Substrates: A monoacylglycerol (e.g., 2-oleoylglycerol) and a radiolabeled or stable isotope-labeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA).

• Procedure:

  • The test compound (JTP-103237 or CpdB) at various concentrations is pre-incubated with the MGAT2-containing microsomes in an appropriate buffer.

  • The enzymatic reaction is initiated by the addition of the substrates.

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 37°C).

  • The reaction is terminated by the addition of a stop solution (e.g., a mixture of chloroform (B151607) and methanol).

  • The lipids are extracted, and the radiolabeled or isotope-labeled diacylglycerol product is separated from the unreacted substrate using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC/MS)[4].

  • The amount of product formed is quantified, and the IC50 value is calculated by fitting the data to a dose-response curve.

In Vivo Oral Lipid Tolerance Test (OLTT)

• Objective: To assess the acute effect of the test compounds on the absorption of a lipid load.

• Animals: Male C57BL/6J mice are typically used.

• Procedure:

  • Mice are fasted overnight.

  • The test compound or vehicle is administered orally at a specific time before the lipid challenge.

  • A lipid bolus (e.g., corn oil) is administered by oral gavage.

  • Blood samples are collected at various time points after the lipid administration (e.g., 0, 1, 2, and 4 hours).

  • Plasma triglyceride levels are measured to assess the extent of lipid absorption. A reduction in the post-challenge rise in plasma triglycerides indicates inhibition of fat absorption.

Chronic Efficacy Study in Diet-Induced Obese (DIO) Mice

• Objective: To evaluate the long-term effects of the test compounds on body weight, food intake, and other metabolic parameters.

• Animals: Mice are fed a high-fat diet for several weeks to induce obesity.

• Procedure:

  • Once the mice become obese, they are randomized into treatment groups (vehicle control, JTP-103237, or CpdB).

  • The compounds are administered daily, either mixed in the diet or by oral gavage, for a period of several weeks.

  • Body weight and food intake are monitored regularly.

  • At the end of the study, various metabolic assessments are performed, including:

    • Glucose Tolerance Test (GTT): To assess glucose homeostasis.

    • Measurement of Plasma Lipids and Hormones: Including triglycerides, cholesterol, insulin, PYY, and GLP-1.

    • Analysis of Liver Tissue: To measure hepatic triglyceride content and assess steatosis.

    • Body Composition Analysis: To determine fat mass and lean mass.

Conclusion

JTP-103237 and CpdB are both highly effective MGAT2 inhibitors with demonstrated preclinical efficacy in models of obesity and related metabolic disorders. Their ability to reduce fat absorption, decrease body weight, and improve metabolic health underscores the therapeutic potential of MGAT2 inhibition. The observed difference in their effects on GLP-1 secretion warrants further investigation, as this may translate to different clinical profiles in terms of appetite suppression and glycemic control. Future head-to-head clinical studies are necessary to definitively establish the comparative efficacy and safety of these two promising drug candidates.

References

• 1. Inhibition of MGAT2 modulates fat‐induced gut peptide release and fat intake in normal mice and ameliorates obesity and diabetes in ob/ob mice fed on a high‐fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell-based assay of MGAT2-driven diacylglycerol synthesis for profiling inhibitors: use of a stable isotope-labeled substrate and high-resolution LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of JTP-103237's Mechanism of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel monoacylglycerol acyltransferase 2 (MGAT2) inhibitor, JTP-103237, with other emerging alternatives for the treatment of obesity and non-alcoholic fatty liver disease (NAFLD). This document synthesizes experimental data to cross-validate its mechanism of action and evaluate its therapeutic potential.

JTP-103237 is a selective inhibitor of MGAT2, an enzyme crucial for the absorption of dietary fat in the small intestine. By blocking MGAT2, JTP-103237 effectively reduces the re-synthesis of triglycerides from digested fats, thereby limiting their absorption into the bloodstream.[1] This mechanism has demonstrated significant effects on body weight, glucose metabolism, and liver fat accumulation in preclinical studies.[1] This guide will delve into the specifics of JTP-103237's performance, compare it with other MGAT2 inhibitors and alternative therapeutic strategies, and provide detailed experimental protocols for key validation assays.

Comparative Analysis of MGAT2 Inhibitors and Alternatives

To provide a clear perspective on the efficacy of JTP-103237, this section compares its performance with other MGAT2 inhibitors, namely BMS-963272 and S-309309, as well as alternative therapeutic agents from different drug classes: the pan-Peroxisome Proliferator-Activated Receptor (PPAR) agonist Lanifibranor and the Farnesoid X Receptor (FXR) agonist Obeticholic Acid.

Compound	Target	IC50 (nM)	Key Efficacy Data
JTP-103237	MGAT2	~300 times more selective for MGAT2 over MGAT3 [2]	Preclinical: Significantly decreased body weight in diet-induced obese (DIO) mice.[1] Reduced hepatic triglyceride content in a high-sucrose, very-low-fat diet-induced fatty liver model.[2]
BMS-963272	MGAT2	7.1 [3]	Preclinical: Reduced body weight gain by 8.6%-14.3% and food intake by 18%-27% in a DIO mouse model.[3] Phase 1 Clinical Trial: Decreased body weight in healthy adults with obesity.[4]
S-309309	MGAT2	Not explicitly reported, but described as a "novel selective MGAT2 inhibitor".	Preclinical: Reduced body weight gain and food intake in DIO mice.[5][6] Phase 2 Clinical Trial: Resulted in less than 5% weight loss at 24 weeks in adults with a BMI of 30 or higher.[7]
Lanifibranor	Pan-PPAR (α, δ, γ) Agonist	Not Applicable	Clinical Trial: Improved liver histology in patients with NASH. Reduced glycated hemoglobin (HbA1c) and triglycerides, and increased HDL cholesterol.[8]
Obeticholic Acid	FXR Agonist	Not Applicable	Clinical Trial: Significant decrease in the NAFLD activity score in patients.[9]

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

Signaling Pathway of MGAT2 Inhibition

Caption: Mechanism of JTP-103237 via MGAT2 inhibition.

Experimental Workflow for Oral Fat Tolerance Test

Caption: Workflow for an Oral Fat Tolerance Test.

Detailed Experimental Protocols

MGAT2 Enzyme Inhibition Assay

Objective: To determine the in vitro inhibitory activity of a compound against MGAT2.

Materials:

• Microsomes from cells overexpressing human MGAT2.

• 2-monooleoylglycerol (substrate).

• [14C]-Oleoyl-CoA (radiolabeled substrate).

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4).

• Test compound (e.g., JTP-103237) at various concentrations.

• Scintillation cocktail and counter.

Procedure:

• Prepare a reaction mixture containing the assay buffer, MGAT2-expressing microsomes, and 2-monooleoylglycerol.

• Add the test compound at desired concentrations to the reaction mixture and pre-incubate for a specified time (e.g., 15 minutes) at 37°C.

• Initiate the reaction by adding [14C]-Oleoyl-CoA.

• Incubate the reaction for a defined period (e.g., 10 minutes) at 37°C.

• Stop the reaction by adding a quenching solution (e.g., a mixture of chloroform (B151607) and methanol).

• Extract the lipids and separate them using thin-layer chromatography (TLC).

• Quantify the amount of radiolabeled diacylglycerol formed using a scintillation counter.

• Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

Oral Fat Tolerance Test (OFTT) in Mice

Objective: To evaluate the in vivo effect of a compound on postprandial lipid absorption.

Materials:

• Male C57BL/6J mice.

• Test compound (e.g., JTP-103237) formulated for oral administration.

• Lipid source (e.g., olive oil or corn oil).

• Blood collection supplies (e.g., capillary tubes, centrifuge).

• Triglyceride measurement kit.

Procedure:

• Fast the mice for 4-6 hours prior to the experiment.

• Administer the test compound or vehicle control via oral gavage.

• After a specified time (e.g., 30 minutes), administer a lipid load (e.g., 10 mL/kg of olive oil) via oral gavage.

• Collect blood samples from the tail vein at baseline (0 hours) and at several time points post-lipid administration (e.g., 1, 2, and 4 hours).

• Separate plasma by centrifugation.

• Measure the plasma triglyceride concentrations using a commercial kit.

• Plot the plasma triglyceride concentration over time and calculate the area under the curve (AUC) to assess the overall lipid excursion.

Measurement of Hepatic Triglyceride Content

Objective: To quantify the amount of triglycerides in liver tissue.

Materials:

• Liver tissue samples.

• Homogenization buffer.

• Lipid extraction solvent (e.g., chloroform:methanol, 2:1 v/v).

• Triglyceride measurement kit.

Procedure:

• Excise and weigh a portion of the liver tissue.

• Homogenize the tissue in a suitable buffer.

• Extract the total lipids from the homogenate using a solvent mixture like chloroform:methanol.

• Evaporate the solvent and resuspend the lipid extract in a suitable solvent (e.g., isopropanol).

• Measure the triglyceride concentration in the lipid extract using a commercial colorimetric or fluorometric assay kit.

• Normalize the triglyceride content to the weight of the liver tissue used.

De Novo Lipogenesis Assay

Objective: To measure the rate of new fatty acid synthesis in hepatocytes.

Materials:

• Primary hepatocytes or a suitable liver cell line.

• Culture medium.

• [14C]-acetate (radiolabeled precursor).

• Lipid extraction solvents.

• Scintillation counter.

Procedure:

• Culture hepatocytes to the desired confluency.

• Treat the cells with the test compound or vehicle for a specified duration.

• Add [14C]-acetate to the culture medium and incubate for a defined period (e.g., 2-4 hours) to allow for its incorporation into newly synthesized fatty acids.

• Wash the cells to remove unincorporated [14C]-acetate.

• Lyse the cells and extract the total lipids.

• Measure the radioactivity incorporated into the lipid fraction using a scintillation counter.

• Normalize the results to the total protein content of the cell lysate.

This guide provides a foundational comparison of JTP-103237 and its alternatives, supported by experimental data and detailed protocols. Researchers are encouraged to consult the primary literature for further details and to adapt these protocols to their specific experimental needs. The continued investigation into MGAT2 inhibitors and other metabolic targets holds significant promise for the development of effective treatments for obesity and NAFLD.

References

• 1. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MGAT2 inhibitor decreases liver fibrosis and inflammation in murine NASH models and reduces body weight in human adults with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Shionogi’s MGAT2 inhibitor improves metabolism in obesity models | BioWorld [bioworld.com]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. BioCentury - Clinical Report: Shionogi mulls next steps after underwhelming obesity readout [biocentury.com]
• 8. Is it necessary to target lipid metabolism in different organs for effective treatment of NASH?—the results of the Pan-PPAR Lanifibranor trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. surf.rutgers.edu [surf.rutgers.edu]

A Head-to-Head Comparison of JTP-103237 and Other Novel MGAT2 Inhibitors for the Treatment of Metabolic Diseases

For researchers, scientists, and drug development professionals, this guide provides a comprehensive assessment of the translational potential of JTP-103237, a monoacylglycerol acyltransferase 2 (MGAT2) inhibitor, in comparison to other similar compounds in development. This document summarizes key preclinical and clinical data, details experimental methodologies, and visualizes relevant biological pathways and workflows to offer an objective comparison of these promising therapeutic agents.

JTP-103237 and its counterparts, BMS-963272 and S-309309, are at the forefront of a novel therapeutic strategy for metabolic diseases such as obesity and nonalcoholic fatty liver disease (NAFLD). By selectively inhibiting MGAT2, an enzyme crucial for the absorption of dietary fats and the synthesis of triglycerides, these compounds aim to tackle the root causes of these widespread conditions. This guide delves into the available data to assess their relative strengths and translational potential.

At a Glance: Comparative Profile of MGAT2 Inhibitors

The following table summarizes the key characteristics and developmental status of JTP-103237, BMS-963272, and S-309309.

Feature	JTP-103237	BMS-963272	S-309309
Mechanism of Action	Selective MGAT2 Inhibitor	Potent and Selective MGAT2 Inhibitor	Selective MGAT2 Inhibitor
Reported IC50	20-40 nM	7.1 nM[1]	Not publicly available
Key Preclinical Findings	Prevents diet-induced obesity, reduces hepatic triglyceride content, and improves glucose tolerance in mice.[2][3]	Decreased inflammation and fibrosis in murine NASH models, and reduced body weight in obese mice.[1][4]	Suppressed food intake and body weight gain, improved insulin (B600854) sensitivity, and reduced hepatic triglycerides in diet-induced obese mice.
Clinical Development Stage	Preclinical	Phase 1 Completed (NCT04116632)	Phase 2 Completed (NCT05925114)
Developer	Japan Tobacco Inc.	Bristol Myers Squibb	Shionogi & Co., Ltd.

In-Depth Preclinical Efficacy

The translational potential of these compounds is largely built on their performance in preclinical models of obesity and NAFLD. Below is a comparative summary of their effects on key metabolic parameters.

Efficacy Parameter	JTP-103237	BMS-963272	S-309309
Body Weight Reduction	Significantly decreased body weight in diet-induced obese mice.	Demonstrated on-target weight loss efficacy in a diet-induced obese mouse model.	Suppressed body weight gain in diet-induced obese mice, even under pair-feeding conditions, suggesting an effect on energy expenditure.
Hepatic Triglyceride Reduction	Reduced hepatic triglyceride content in a high-sucrose, very low-fat diet-induced fatty liver model in mice.	Significantly reduced liver fibrosis in a mouse model of NASH.	Decreased hepatic triglycerides content in diet-induced obese mice.
Glucose Metabolism	Improved glucose tolerance in diet-induced obese mice.	Improved insulin sensitivity.	Decreased insulin resistance index in diet-induced obese mice.
Food Intake	Did not alter food intake in a high-sucrose diet model, suggesting a primary effect on liver metabolism in this context.	Reduced food intake by 18-27% in a diet-induced obesity model.	Suppressed food intake in diet-induced obese mice.

Pharmacokinetic Profiles

A comparative overview of the available pharmacokinetic data from preclinical studies is presented below.

Pharmacokinetic Parameter	JTP-103237	BMS-963272	S-309309
Oral Activity	Orally active.	Orally active.	Orally active.
Metabolic Stability	Information not publicly available.	Good metabolic stability in human and mouse liver microsomes.	Acceptable safety and tolerability profile in Phase 1, suggesting reasonable metabolic properties.
Bioavailability	Information not publicly available.	Good pharmacokinetic profile reported.	Information not publicly available.
Half-life	Information not publicly available.	Information not publicly available.	Information not publicly available.

Mechanism of Action and Signaling Pathway

MGAT2 plays a pivotal role in the re-synthesis of triglycerides in the small intestine. By inhibiting this enzyme, these compounds effectively reduce the absorption of dietary fats. The diagram below illustrates the signaling pathway affected by MGAT2 inhibitors.

MGAT2 Inhibition Pathway in Enterocytes

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for key experiments are provided below.

In Vitro MGAT2 Inhibition Assay

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of test compounds against MGAT2.

In Vitro MGAT2 Inhibition Assay Workflow

Detailed Steps:

• Enzyme Preparation: A source of MGAT2 enzyme, such as recombinant human MGAT2 or microsomes isolated from human intestinal tissue, is prepared.

• Substrate Preparation: The substrates for the enzymatic reaction, a monoacylglycerol and a fatty acyl-CoA (often radiolabeled or stable isotope-labeled for detection), are prepared in a suitable buffer.

• Compound Preparation: The test compounds (JTP-103237, BMS-963272, S-309309) are serially diluted to a range of concentrations.

• Reaction Incubation: The enzyme, substrates, and a specific concentration of the test compound (or vehicle control) are combined and incubated at 37°C for a defined period to allow the enzymatic reaction to proceed.

• Lipid Extraction: The reaction is terminated, and the lipids are extracted from the reaction mixture using an organic solvent system.

• Product Separation and Quantification: The extracted lipids are separated using techniques like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC/MS) to isolate the product, diacylglycerol. The amount of product formed is then quantified.

• IC50 Determination: The percentage of inhibition at each compound concentration is calculated relative to the vehicle control. These values are then plotted against the compound concentrations to generate a dose-response curve, from which the IC50 value is determined.

In Vivo Diet-Induced Obesity (DIO) Mouse Model

This protocol describes a standard animal model used to evaluate the efficacy of anti-obesity compounds.

Diet-Induced Obesity Mouse Model Workflow

Detailed Steps:

• Induction of Obesity: Male C57BL/6J mice are typically fed a high-fat diet (HFD), with 45-60% of calories derived from fat, for a period of 8-12 weeks to induce obesity, insulin resistance, and hyperlipidemia. A control group is fed a standard chow diet.

• Grouping and Treatment: Once the mice have developed an obese phenotype, they are randomized into different treatment groups, including a vehicle control group and groups for each of the test compounds at various doses. The compounds are typically administered orally on a daily basis for several weeks.

• Monitoring: Throughout the treatment period, key parameters such as body weight, food and water intake, and overall health are regularly monitored.

• Endpoint Analysis: At the end of the study, the mice are euthanized, and blood and tissue samples are collected. Blood samples are analyzed for metabolic markers like glucose, insulin, and lipid profiles. The liver is excised, weighed, and analyzed for triglyceride content and histological changes (e.g., steatosis, inflammation, fibrosis). Adipose tissue depots may also be collected and weighed.

Translational Potential and Future Outlook

JTP-103237 has demonstrated promising preclinical efficacy as an MGAT2 inhibitor, with a profile that is broadly comparable to other compounds in its class. Its ability to reduce hepatic triglyceride accumulation and improve glucose metabolism in animal models underscores its potential for treating NAFLD and related metabolic disorders.

However, the translational journey from preclinical findings to clinical success is fraught with challenges. While BMS-963272 and S-309309 have progressed to clinical trials, providing valuable insights into the safety and efficacy of MGAT2 inhibition in humans, JTP-103237's clinical development status remains to be seen.

The progression of S-309309 to Phase 2 trials is particularly encouraging for the field, as it suggests that the mechanism of MGAT2 inhibition is tolerable and shows potential for efficacy in humans. The results of these ongoing clinical studies will be critical in validating MGAT2 as a therapeutic target and will undoubtedly influence the future development trajectory of JTP-103237 and other next-generation MGAT2 inhibitors.

Key factors that will determine the ultimate translational success of JTP-103237 will include its oral bioavailability, metabolic stability, and long-term safety profile in humans. Furthermore, its efficacy in reducing liver fat and improving metabolic health in patient populations will need to be demonstrated in well-controlled clinical trials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MGAT2 inhibitor decreases liver fibrosis and inflammation in murine NASH models and reduces body weight in human adults with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of JTP-103237: A Procedural Guide for Laboratory Personnel

For researchers, scientists, and drug development professionals handling the novel monoacylglycerol acyltransferase (MGAT) inhibitor JTP-103237, a clear understanding of proper disposal procedures is paramount to ensuring laboratory safety and regulatory compliance.[1] While a specific Safety Data Sheet (SDS) for JTP-103237 is not publicly available, established principles of hazardous waste management provide a critical framework for its safe disposal. This guide outlines the essential steps and considerations for the responsible handling of JTP-103237 waste.

Immediate Safety Protocols and Waste Identification

The first step in the proper disposal of any chemical is to treat it as potentially hazardous until proven otherwise.[1] Given that JTP-103237 is a bioactive small molecule, all materials contaminated with this compound, including unused product, solutions, and contaminated labware, should be considered hazardous waste.

Key safety precautions during handling and preparation for disposal include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Avoid Contamination: Prevent the compound from entering drains or the general trash.

Step-by-Step Disposal Procedure

Adherence to a structured disposal workflow is crucial for safety and compliance. The following procedure outlines the recommended steps for managing JTP-103237 waste.

• Waste Determination: The generator of the waste is responsible for its initial characterization.[1] Since the specific hazards of JTP-103237 are not fully documented in publicly available literature, it should be treated as hazardous waste.[1] This determination is based on the precautionary principle, a cornerstone of laboratory safety.

• Consult with Environmental Health and Safety (EHS): Before initiating disposal, contact your institution's EHS office. They are the definitive resource for guidance on hazardous waste management and will provide institution-specific procedures, including the necessary paperwork and labeling requirements.

• Waste Segregation and Collection:

  • Solid Waste: Collect solid JTP-103237 waste, such as contaminated gloves, weigh boats, and paper towels, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect liquid waste containing JTP-103237 in a compatible, sealed, and labeled hazardous waste container. Ensure the container material is appropriate for the solvents used.

  • Sharps Waste: Any sharps, such as needles or razor blades, contaminated with JTP-103237 must be disposed of in a designated sharps container that is also labeled as hazardous waste.

• Labeling: Proper labeling is critical for safe handling and disposal. The hazardous waste label should include:

  • The words "Hazardous Waste"[1]

  • The full chemical name: JTP-103237

  • The accumulation start date

  • A clear description of the contents, including any solvents or other chemicals present in the waste stream.

  • The name and contact information of the generating laboratory or researcher.

• Storage: Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area within the laboratory. This area should be secure and away from general laboratory traffic. The container must be kept tightly sealed except when adding waste.

• Scheduled Pickup: Arrange for the collection of the hazardous waste by your institution's EHS or a licensed hazardous waste disposal contractor. Do not allow hazardous waste to accumulate in the laboratory beyond the limits specified by your institution and regulatory bodies.

Experimental Context of JTP-103237

JTP-103237 is identified as a novel inhibitor of monoacylglycerol acyltransferase (MGAT), an enzyme involved in the absorption of dietary fat. Research has shown its potential in preventing diet-induced obesity and fatty liver by modulating fat absorption and suppressing triglyceride synthesis. These studies, while not detailing disposal methods, highlight the compound's biological activity, reinforcing the need for cautious handling and disposal.

Logical Workflow for Disposal

To visualize the procedural flow for the proper disposal of JTP-103237, the following diagram outlines the key decision and action points for laboratory personnel.

Figure 1. Procedural workflow for the safe disposal of JTP-103237 waste.

By adhering to these general yet crucial procedures, researchers can ensure the safe and compliant disposal of JTP-103237, protecting both laboratory personnel and the environment. Always prioritize communication with your institution's EHS department as the primary source of specific guidance.

References

• 1. mtu.edu [mtu.edu]

Personal protective equipment for handling JTP-103237

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling JTP-103237, a novel monoacylglycerol acyltransferase (MGAT) inhibitor. The following procedures are based on best practices for handling novel research chemicals and should be supplemented by a thorough risk assessment specific to your laboratory's experimental protocols.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted for all experiments involving JTP-103237 to determine the appropriate level of personal protective equipment.[1] The following table summarizes the minimum recommended PPE for handling this compound in a laboratory setting.[2][3]

PPE Category	Item	Specifications and Use Cases
Eye and Face Protection	Safety Glasses	Must be ANSI Z87.1-compliant with side shields. Required for all general laboratory work.[2][4]
Chemical Splash Goggles	Required when handling stock solutions or performing procedures with a high risk of splashing.
Face Shield	Should be worn in addition to safety glasses or goggles during activities with a significant splash or spray potential.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are commonly used for handling non-hazardous chemicals. For chemicals with unknown toxicity, consider double-gloving or using gloves with higher chemical resistance. The manufacturer's compatibility information should be consulted for specific chemicals.
Body Protection	Laboratory Coat	A flame-resistant lab coat is recommended. It should be fully buttoned to protect clothing and skin from potential splashes.
Foot Protection	Closed-Toe Shoes	Required in all laboratory settings to protect against spills and falling objects.
Respiratory Protection	Respirator	May be necessary when working with the powdered form of the compound or if there is a risk of aerosolization in poorly ventilated areas. The type of respirator should be selected based on a formal risk assessment.

Operational and Disposal Plans

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• JTP-103237, being a lipid-related compound, should be stored in a cool, dry, and well-ventilated area. Based on general guidelines for lipid storage, it is recommended to store the compound at -20°C ± 4°C in a tightly sealed container, preferably made of glass with a Teflon-lined cap.

• Solutions of JTP-103237 in organic solvents should also be stored at -20°C ± 4°C in glass containers. Avoid storing organic solutions in plastic containers to prevent leaching of impurities.

Handling and Preparation of Solutions:

• All handling of the solid compound and preparation of stock solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Avoid generating dust when handling the solid form.

• Use appropriate, calibrated equipment for weighing and measuring.

• Ensure all containers are clearly labeled with the compound name, concentration, solvent, date, and responsible individual's name.

Disposal:

• All waste materials, including empty containers, contaminated PPE, and unused solutions, should be treated as hazardous chemical waste.

• Follow all local, state, and federal regulations for the disposal of chemical waste.

• Do not dispose of JTP-103237 down the drain or in the regular trash.

• Collect waste in designated, properly labeled, and sealed containers.

Experimental Workflow

The following diagram outlines a typical experimental workflow for handling JTP-103237, from receiving the compound to the final data analysis.

Caption: Experimental workflow for handling JTP-103237.

Signaling Pathway

JTP-103237 is an inhibitor of monoacylglycerol acyltransferase (MGAT). MGAT enzymes play a key role in the absorption and synthesis of triglycerides (TG). By inhibiting MGAT, JTP-103237 blocks the conversion of monoacylglycerol (MG) and fatty acyl-CoA to diacylglycerol (DG), a precursor for TG synthesis. This action ultimately leads to a reduction in triglyceride levels.

Caption: Mechanism of action of JTP-103237 as an MGAT inhibitor.

References

• 1. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]